ARD-266

Core Science & Biosynthesis

ARD-266: A Deep Dive into its Mechanism of Action for Targeted Androgen Receptor Degradation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of ARD-266, a potent and selective Androgen Receptor (AR) degrader. ARD-266 is a Proteolysis Targeting Chimera (PROTAC) designed to specifically eliminate the AR protein, a key driver in the progression of prostate cancer. This document details the core mechanism, summarizes key quantitative data, outlines experimental methodologies, and provides visual representations of the signaling pathways and experimental workflows.

Core Mechanism of Action: Hijacking the Ubiquitin-Proteasome System

ARD-266 operates as a heterobifunctional molecule, simultaneously binding to the Androgen Receptor and the von Hippel-Lindau (VHL) E3 ubiquitin ligase. This ternary complex formation is the crucial first step in its mechanism of action. By bringing the AR in close proximity to the E3 ligase, ARD-266 effectively "tags" the AR protein for destruction via the cell's natural protein disposal system, the ubiquitin-proteasome pathway.

The key innovation in the design of ARD-266 lies in its utilization of a VHL ligand with a weak binding affinity.[1][2] This discovery demonstrates that high-affinity binding to the E3 ligase is not a prerequisite for potent protein degradation, a significant finding for the broader field of PROTAC development.[3]

The process unfolds as follows:

• Ternary Complex Formation: ARD-266, with its two distinct warheads, binds to both the Androgen Receptor and the VHL E3 ligase complex, forming a transient AR-ARD-266-VHL ternary complex.

• Ubiquitination: Once the ternary complex is formed, the VHL E3 ligase facilitates the transfer of ubiquitin molecules from a ubiquitin-conjugating enzyme (E2) to the AR protein. This results in the formation of a polyubiquitin (B1169507) chain on the AR.

• Proteasomal Degradation: The polyubiquitinated AR is then recognized and targeted by the 26S proteasome. The proteasome unfolds and degrades the AR into smaller peptides, effectively eliminating it from the cell.

• Recycling: ARD-266 is then released and can bind to another AR protein, acting catalytically to induce the degradation of multiple AR molecules.

This targeted degradation of the AR protein leads to the downregulation of AR-regulated gene expression, which is critical for the growth and survival of prostate cancer cells.[1]

Quantitative Data Summary

The efficacy of ARD-266 has been quantified in several preclinical studies, demonstrating its potent and efficient degradation of the Androgen Receptor and its subsequent impact on cancer cell lines.

Parameter	Cell Line	Value	Description	Reference
DC50 (Degradation Concentration 50%)	LNCaP	0.2-1 nM	Concentration of ARD-266 required to degrade 50% of the AR protein.	[1][3][4]
VCaP	0.2-1 nM	Concentration of ARD-266 required to degrade 50% of the AR protein.	[1][3][4]
22Rv1	0.2-1 nM	Concentration of ARD-266 required to degrade 50% of the AR protein.	[1][3][4]
IC50 (Inhibitory Concentration 50%)	LNCaP	1 nM	Concentration of ARD-266 required to inhibit 50% of cell proliferation.	[4]
VCaP	6 nM	Concentration of ARD-266 required to inhibit 50% of cell proliferation.	[4]
Gene Expression Downregulation	LNCaP	>50% at 10 nM	Reduction in mRNA levels of AR-regulated genes (PSA, TMPRSS2, FKBP5).	[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the mechanism of action of ARD-266.

Cell Culture

• Cell Lines: LNCaP, VCaP, and 22Rv1 human prostate cancer cell lines were used.

• Culture Medium: Cells were maintained in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells were cultured at 37°C in a humidified atmosphere of 5% CO2.

Western Blotting for AR Degradation

• Cell Treatment: Cells were seeded in 6-well plates and allowed to attach overnight. The following day, cells were treated with varying concentrations of ARD-266 or vehicle control (DMSO) for the indicated times.

• Cell Lysis: After treatment, cells were washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration in the lysates was determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane was blocked with 5% non-fat milk in TBST and then incubated with a primary antibody against the Androgen Receptor overnight at 4°C. After washing, the membrane was incubated with an HRP-conjugated secondary antibody.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection reagent and imaged. Band intensities were quantified using densitometry software.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• RNA Extraction: LNCaP cells were treated with ARD-266 or vehicle for 24 hours. Total RNA was then extracted using an RNA extraction kit according to the manufacturer's protocol.

• cDNA Synthesis: First-strand cDNA was synthesized from the total RNA using a reverse transcription kit.

• qPCR: Real-time PCR was performed using a qPCR system with SYBR Green master mix and primers specific for AR-regulated genes (e.g., PSA, TMPRSS2, FKBP5) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: The relative mRNA expression levels were calculated using the ΔΔCt method.

Cell Viability Assay

• Cell Seeding: Cells were seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells were treated with a serial dilution of ARD-266 or vehicle control.

• Incubation: Plates were incubated for a specified period (e.g., 72 hours).

• Viability Reagent Addition: A cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay) was added to each well according to the manufacturer's instructions.

• Measurement: The luminescence or absorbance was measured using a plate reader to determine the number of viable cells.

• Data Analysis: The half-maximal inhibitory concentration (IC50) was calculated by plotting the percentage of cell viability against the log concentration of ARD-266 and fitting the data to a dose-response curve.

Visualizations

Signaling Pathway

Caption: Mechanism of action of ARD-266, a PROTAC that induces AR degradation.

Experimental Workflow

Caption: General experimental workflow for characterizing ARD-266's activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]

ARD-266: A Technical Guide to a Potent Androgen Receptor PROTAC Degrader

ARD-266 is a synthetic, non-steroidal, highly potent Proteolysis Targeting Chimera (PROTAC) designed for the targeted degradation of the Androgen Receptor (AR). As a bifunctional molecule, ARD-266 simultaneously binds to the Androgen Receptor and the von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the AR protein. This targeted protein degradation offers a promising therapeutic strategy for androgen-dependent pathologies, most notably in the context of castration-resistant prostate cancer (CRPC).

Mechanism of Action

ARD-266 operates through the ubiquitin-proteasome system to selectively eliminate the Androgen Receptor. The molecule consists of a ligand that binds to the AR and another ligand that recruits the VHL E3 ligase, connected by a chemical linker. This proximity induces the formation of a ternary complex between AR, ARD-266, and the VHL E3 ligase complex.[1][2] Within this complex, the E3 ligase facilitates the transfer of ubiquitin molecules to the AR protein. The polyubiquitinated AR is then recognized and degraded by the 26S proteasome, effectively reducing the total cellular levels of the Androgen Receptor.[1] This mechanism of action is distinct from traditional AR inhibitors, which only block the receptor's activity. By inducing degradation, ARD-266 can overcome resistance mechanisms associated with AR overexpression or mutations.

Quantitative Data

The efficacy of ARD-266 has been demonstrated in various prostate cancer cell lines. The following tables summarize the key quantitative data reported for this compound.

Parameter	LNCaP	VCaP	22Rv1	Reference
DC50 (nM)	0.2 - 1	0.2 - 1	0.2 - 1	[3][4][5][6]
IC50 (nM)	1 - 6	1 - 6	1 - 6	[4]

Table 1: In Vitro Efficacy of ARD-266 in Prostate Cancer Cell Lines. DC50 represents the concentration required to degrade 50% of the target protein, and IC50 represents the concentration required to inhibit 50% of a biological process.

Cell Line	Treatment Concentration	Treatment Duration	Effect	Reference
LNCaP	10 nM	24 hours	>50% reduction in mRNA levels of PSA, TMPRSS2, and FKBP5	[3]
LNCaP	100 nM	3 hours	Significant reduction in AR protein level	[3]
LNCaP	100 nM	6 hours	Near-complete elimination of AR protein	[3]
LNCaP, VCaP, 22Rv1	Not specified	Not specified	>95% reduction in AR protein level	[4]

Table 2: Effects of ARD-266 on AR Protein Levels and AR-Regulated Gene Expression.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathway affected by ARD-266 and a typical experimental workflow for its evaluation.

Caption: Mechanism of action of ARD-266, a PROTAC that induces the degradation of the Androgen Receptor.

Caption: A typical experimental workflow for evaluating the efficacy of ARD-266 in vitro.

Experimental Protocols

The following are representative protocols for key experiments used to characterize ARD-266.

Cell Culture and Treatment

• Cell Lines: LNCaP, VCaP, and 22Rv1 prostate cancer cell lines are commonly used.

• Culture Conditions: Cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: For experiments, cells are seeded in appropriate culture vessels. After reaching the desired confluency, the medium is replaced with fresh medium containing various concentrations of ARD-266 (e.g., 0.1 nM to 10 µM) or vehicle control (DMSO). Treatment durations can range from a few hours to several days depending on the assay.

Western Blot Analysis for AR Degradation

• Cell Lysis: After treatment with ARD-266, cells are washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein (e.g., 20-30 µg) are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated with a primary antibody against AR overnight at 4°C. After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. A loading control, such as β-actin or GAPDH, should be used to normalize for protein loading.

Quantitative Real-Time PCR (qPCR) for AR Target Gene Expression

• RNA Extraction and cDNA Synthesis: Total RNA is extracted from ARD-266-treated cells using a commercial RNA isolation kit. First-strand cDNA is synthesized from the total RNA using a reverse transcription kit.

• qPCR: qPCR is performed using a qPCR instrument with SYBR Green master mix and primers specific for AR target genes (e.g., PSA, TMPRSS2, FKBP5) and a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

• Data Analysis: The relative gene expression is calculated using the 2-ΔΔCt method.

Cell Viability Assay

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to attach overnight.

• Treatment: The medium is replaced with fresh medium containing a range of ARD-266 concentrations.

• Assay: After a specified incubation period (e.g., 72 hours), cell viability is assessed using a commercial kit such as MTT or CellTiter-Glo.

• Data Analysis: The absorbance or luminescence is measured using a plate reader. The half-maximal inhibitory concentration (IC50) is calculated by plotting the cell viability against the log of the drug concentration and fitting the data to a dose-response curve.

Conclusion

ARD-266 is a potent and effective PROTAC degrader of the Androgen Receptor. Its ability to induce rapid and near-complete degradation of AR in prostate cancer cells highlights its potential as a therapeutic agent for CRPC and other androgen-driven diseases. The provided data and protocols offer a comprehensive technical overview for researchers and drug development professionals interested in further investigating this promising compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. commerce.bio-rad.com [commerce.bio-rad.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

ARD-266: A Technical Whitepaper on a Novel Androgen Receptor PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

ARD-266 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the Androgen Receptor (AR), a key driver in the progression of prostate cancer. This document provides a comprehensive technical overview of the discovery, mechanism of action, and preclinical development of ARD-266. Notably, ARD-266 leverages a von Hippel-Lindau (VHL) E3 ligase ligand with a weak binding affinity, a discovery that has significant implications for the future design of PROTACs. Preclinical data demonstrates that ARD-266 effectively degrades AR in prostate cancer cell lines at sub-nanomolar concentrations, leading to the suppression of AR-regulated gene expression. This whitepaper will detail the experimental data and protocols that underscore the potential of ARD-266 as a therapeutic candidate.

Introduction: The Rationale for Androgen Receptor Degradation

The Androgen Receptor is a well-established therapeutic target in prostate cancer.[1][2][3] Conventional therapies often involve androgen receptor antagonists that block the receptor's activity. However, the development of resistance to these agents, often through AR mutations or overexpression, remains a significant clinical challenge.

PROTACs offer an alternative therapeutic strategy by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome system, to specifically eliminate the target protein. A PROTAC molecule consists of three key components: a ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two elements. This ternary complex formation facilitates the ubiquitination of the target protein, marking it for degradation by the proteasome.

ARD-266 was developed as a next-generation AR-targeting therapeutic with the potential to overcome the limitations of existing antagonists by eliminating the AR protein entirely.

Discovery and Design of ARD-266

The design of ARD-266 stemmed from a systematic exploration of linking a potent AR antagonist with various VHL E3 ligase ligands.[1][2][3] A key and unexpected finding from this research was that a VHL ligand with a relatively weak, micromolar binding affinity could be utilized to create a highly potent and efficient AR degrader.[1][2][3] This discovery, detailed in the seminal paper by Han et al. in the Journal of Medicinal Chemistry, challenges the conventional wisdom that high-affinity E3 ligase ligands are essential for potent PROTACs.[1][2][3]

The final optimized molecule, designated as compound 11 (ARD-266), demonstrated superior AR degradation capabilities in preclinical studies.[1][2][3]

Mechanism of Action

ARD-266 functions as a classic PROTAC, inducing the degradation of the Androgen Receptor through the ubiquitin-proteasome pathway. The proposed mechanism is as follows:

• Ternary Complex Formation : ARD-266, with its two distinct ligands, simultaneously binds to the Androgen Receptor and the VHL E3 ubiquitin ligase, forming a ternary complex (AR-ARD-266-VHL).

• Ubiquitination : The proximity induced by the ternary complex allows the VHL E3 ligase to transfer ubiquitin molecules to the AR protein.

• Proteasomal Degradation : The poly-ubiquitinated AR is then recognized and degraded by the 26S proteasome, effectively eliminating the receptor from the cell.

• Recycling : ARD-266 is then released and can engage another AR and VHL molecule, acting catalytically to induce the degradation of multiple AR proteins.

Figure 1: Mechanism of Action of ARD-266.

Preclinical Data

In Vitro Potency

ARD-266 has demonstrated potent and efficient degradation of the Androgen Receptor in multiple AR-positive prostate cancer cell lines. The half-maximal degradation concentration (DC50) values are summarized in the table below.

Cell Line	DC50 (nM)
LNCaP	0.2 - 1
VCaP	0.2 - 1
22Rv1	0.2 - 1
Table 1: In Vitro Degradation Potency of ARD-266 in Prostate Cancer Cell Lines.[1][2][3][4]

Time-course experiments in LNCaP and VCaP cells treated with 100 nM of ARD-266 showed a significant reduction in AR protein levels within 3 hours, with near-complete elimination by 6 hours.[4]

Downstream Effects on Gene Expression

The degradation of the Androgen Receptor by ARD-266 leads to a functional consequence on the expression of AR-regulated genes. In LNCaP cells, treatment with ARD-266 for 24 hours resulted in a dose-dependent suppression of key AR target genes.

Gene	Effect of ARD-266 (at 10 nM)
PSA	>50% reduction in mRNA levels
TMPRSS2	>50% reduction in mRNA levels
FKBP5	>50% reduction in mRNA levels
Table 2: Effect of ARD-266 on AR-Regulated Gene Expression in LNCaP Cells.[4]

Experimental Protocols

Cell Culture

• Cell Lines: LNCaP, VCaP, and 22Rv1 prostate cancer cell lines were used.

• Media: Cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Conditions: Cells were maintained in a humidified incubator at 37°C with 5% CO2.

Western Blotting for AR Degradation

• Cell Lysis: Cells were treated with varying concentrations of ARD-266 for the indicated times. After treatment, cells were washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration in the lysates was determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Antibody Incubation: The membrane was blocked with 5% non-fat milk in TBST for 1 hour at room temperature. The membrane was then incubated with a primary antibody against AR overnight at 4°C, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

• RNA Extraction: LNCaP cells were treated with ARD-266 for 24 hours. Total RNA was extracted using the RNeasy Mini Kit according to the manufacturer's instructions.

• cDNA Synthesis: First-strand cDNA was synthesized from the total RNA using a High-Capacity cDNA Reverse Transcription Kit.

• qPCR: qPCR was performed using a SYBR Green PCR Master Mix on a real-time PCR system. The relative expression of target genes (PSA, TMPRSS2, FKBP5) was normalized to a housekeeping gene (e.g., GAPDH) using the ΔΔCt method.

Figure 2: Preclinical Experimental Workflow for ARD-266.

Clinical Development and Future Directions

As of the current date, ARD-266 is a preclinical candidate and has not entered into human clinical trials. The potent in vitro activity and the novel mechanism of action make it a compelling candidate for further development. Future studies will likely focus on in vivo efficacy in animal models of prostate cancer, as well as comprehensive pharmacokinetic and toxicology studies to support a potential Investigational New Drug (IND) application.

The discovery that a weak-binding VHL ligand can be effectively utilized in a PROTAC, as demonstrated by ARD-266, opens up new avenues for the design of future protein degraders. This finding significantly expands the pool of E3 ligase ligands that can be considered for PROTAC development, potentially leading to molecules with improved drug-like properties.

Conclusion

ARD-266 is a highly potent PROTAC degrader of the Androgen Receptor that has shown significant promise in preclinical studies. Its ability to efficiently induce AR degradation at sub-nanomolar concentrations and suppress downstream gene expression highlights its potential as a therapeutic for prostate cancer. The development of ARD-266 has also provided a valuable scientific insight: that high-affinity E3 ligase binding is not a prerequisite for potent protein degradation. Further investigation into the in vivo efficacy and safety of ARD-266 is warranted to fully assess its therapeutic potential.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

ARD-266: A Technical Guide to a Potent Androgen Receptor PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

Abstract

ARD-266 is a potent, small-molecule Proteolysis Targeting Chimera (PROTAC) designed for the targeted degradation of the Androgen Receptor (AR), a key driver in the progression of prostate cancer.[1][2][3] As a heterobifunctional molecule, ARD-266 simultaneously binds to the AR and the von Hippel-Lindau (VHL) E3 ubiquitin ligase, thereby inducing the ubiquitination and subsequent proteasomal degradation of the AR.[4][5][6] This technical guide provides a comprehensive overview of the chemical structure, properties, mechanism of action, and key experimental data related to ARD-266.

Chemical Structure and Properties

ARD-266 is a complex molecule synthesized to bring the Androgen Receptor and an E3 ligase into proximity. Its chemical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	(2S,4R)-N-((S)-3-(4-((4-(((1r,3r)-3-(3-Chloro-4-cyanophenoxy)-2,2,4,4-tetramethylcyclobutyl)carbamoyl)phenyl)ethynyl)piperidin-1-yl)-3-oxo-1-phenylpropyl)-4-hydroxy-1-((R)-3-methyl-2-(3-methylisoxazol-5-yl)butanoyl)pyrrolidine-2-carboxamide	[7]
Chemical Formula	C₅₂H₅₉ClN₆O₇	[7]
Molecular Weight	915.53 g/mol	[7]
CAS Number	2666951-70-6	[7]
Synonyms	ARD 266, ARD266, PROTAC Degrader	[7]

Mechanism of Action: Targeted Degradation of the Androgen Receptor

ARD-266 functions as a PROTAC, a molecule designed to hijack the cell's natural protein disposal system, the ubiquitin-proteasome pathway, to eliminate a target protein.[8] In the case of ARD-266, the target protein is the Androgen Receptor (AR).

The mechanism involves a two-pronged approach:

• Binding to the Androgen Receptor: One end of the ARD-266 molecule is a potent antagonist of the Androgen Receptor, allowing it to specifically bind to this target protein.[5]

• Recruitment of the E3 Ligase: The other end of ARD-266 binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[4][6]

• Ternary Complex Formation: The simultaneous binding of ARD-266 to both the AR and VHL brings the two proteins into close proximity, forming a ternary complex.

• Ubiquitination and Proteasomal Degradation: Within this complex, the VHL E3 ligase facilitates the transfer of ubiquitin molecules to the AR. This polyubiquitination marks the AR for recognition and degradation by the 26S proteasome, leading to its elimination from the cell.[4][8]

This targeted degradation of the AR protein has been shown to be highly effective in various AR-positive prostate cancer cell lines.[1][2][3]

Figure 1: Signaling pathway of ARD-266 mediated androgen receptor degradation.

Biological Activity and Efficacy

ARD-266 has demonstrated potent and efficient degradation of the Androgen Receptor in several AR-positive prostate cancer cell lines. The efficacy of ARD-266 is typically quantified by its DC₅₀ (half-maximal degradation concentration) and IC₅₀ (half-maximal inhibitory concentration) values.

Cell Line	Efficacy Metric	Value (nM)	Reference
LNCaP	DC₅₀	0.2 - 1	[3][7][9]
VCaP	DC₅₀	0.2 - 1	[3][7][9]
22Rv1	DC₅₀	0.2 - 1	[3][7][9]
LNCaP, VCaP, 22Rv1	IC₅₀	1 - 6	[7]

Studies have shown that ARD-266 can reduce AR protein levels by over 95% in these cell lines and effectively suppress the expression of AR-regulated genes.[1][2]

Experimental Protocols

The following are representative protocols for key experiments used to characterize the activity of ARD-266.

Western Blot for Androgen Receptor Degradation

This protocol outlines the general steps to assess the degradation of the AR protein in response to ARD-266 treatment.

Figure 2: A representative experimental workflow for Western Blot analysis.

Methodology:

• Cell Culture and Treatment: AR-positive prostate cancer cell lines (e.g., LNCaP, VCaP, 22Rv1) are cultured to optimal confluency and then treated with a range of concentrations of ARD-266 for a specified duration.

• Cell Lysis: After treatment, cells are washed with PBS and lysed using a suitable lysis buffer containing protease inhibitors to extract total protein.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard protein assay, such as the BCA assay, to ensure equal loading for electrophoresis.

• SDS-PAGE and Protein Transfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for the Androgen Receptor. Subsequently, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody.

• Detection and Analysis: The protein bands are visualized using a chemiluminescent substrate, and the band intensities corresponding to the AR protein are quantified. The DC₅₀ value is calculated by plotting the percentage of AR degradation against the log concentration of ARD-266.

Cell Viability Assay

This protocol describes the general method for determining the IC₅₀ of ARD-266.

Methodology:

• Cell Seeding: Prostate cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with a serial dilution of ARD-266 for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability is assessed using a colorimetric or luminescent assay, such as the MTT or CellTiter-Glo® assay, which measures metabolic activity.

• Data Analysis: The absorbance or luminescence is measured, and the percentage of cell viability is calculated relative to a vehicle-treated control. The IC₅₀ value is determined by plotting cell viability against the log concentration of ARD-266 and fitting the data to a dose-response curve.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol is used to measure the effect of ARD-266 on the expression of AR-regulated genes.

Methodology:

• Cell Treatment and RNA Extraction: Cells are treated with ARD-266, and total RNA is extracted using a suitable RNA isolation kit.

• cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

• qRT-PCR: The cDNA is used as a template for quantitative real-time PCR with primers specific for AR-regulated genes (e.g., PSA, TMPRSS2, FKBP5) and a housekeeping gene for normalization.

• Data Analysis: The relative expression of the target genes is calculated using the ΔΔCt method, comparing the expression in ARD-266-treated cells to that in vehicle-treated cells.

Conclusion

ARD-266 is a highly potent and effective PROTAC degrader of the Androgen Receptor. Its ability to induce rapid and robust degradation of AR in prostate cancer cells highlights its potential as a therapeutic agent. The data and protocols presented in this guide provide a foundational understanding for researchers and drug development professionals working with this and similar targeted protein degraders. Further investigation into the in vivo efficacy and safety profile of ARD-266 is warranted to fully elucidate its therapeutic potential.

References

• 1. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. Probe ARD-266 | Chemical Probes Portal [chemicalprobes.org]

The Biological Activity of ARD-266 in Prostate Cancer: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

ARD-266 is a potent and selective Androgen Receptor (AR) degrader developed for the potential treatment of prostate cancer. As a Proteolysis Targeting Chimera (PROTAC), ARD-266 offers a novel mechanism of action distinct from traditional AR inhibitors. This document provides a comprehensive technical guide on the biological activity of ARD-266, summarizing key quantitative data, outlining experimental methodologies, and visualizing its mechanism of action.

Core Mechanism of Action: Targeted Protein Degradation

ARD-266 is a heterobifunctional molecule designed to hijack the cell's natural protein disposal system to eliminate the Androgen Receptor. It achieves this by simultaneously binding to the AR and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] This induced proximity facilitates the formation of a ternary complex, leading to the polyubiquitination of the AR.[3] The ubiquitinated AR is then recognized and degraded by the 26S proteasome, effectively removing the key driver of prostate cancer growth.[3] This event-driven mechanism allows a single molecule of ARD-266 to trigger the degradation of multiple AR proteins, contributing to its high potency.[3]

Quantitative Assessment of Biological Activity

The efficacy of ARD-266 has been demonstrated through various in vitro studies in androgen-sensitive and castration-resistant prostate cancer cell lines.

In Vitro Potency and Efficacy

ARD-266 demonstrates potent and rapid degradation of the Androgen Receptor across multiple prostate cancer cell lines.

Cell Line	DC₅₀ (nM)	Maximum AR Degradation	Treatment Conditions
LNCaP	0.5[4]	>95%[4]	30 nM for 6 hours[4]
VCaP	1[4]	>95%[4]	30 nM for 6 hours[4]
22Rv1	0.2[4]	>95%[4]	10 nM for 6 hours[4]

DC₅₀: The concentration of the compound that results in 50% degradation of the target protein.

Comparative Inhibitory Activity

When compared to conventional AR antagonists, ARD-266 shows superior potency in inhibiting cancer cell growth.

Compound	IC₅₀ (nM) in LNCaP cells
ARD-266	6[4]
Conventional AR Antagonist	182[4]

IC₅₀: The concentration of the compound that inhibits 50% of cell growth.

Impact on AR-Regulated Gene Expression

By degrading the Androgen Receptor, ARD-266 effectively suppresses the transcription of AR target genes that are critical for prostate cancer progression.

Gene Target	Cell Line	ARD-266 Concentration	Reduction in mRNA Levels
PSA	LNCaP	10 nM[1]	>50%[1]
TMPRSS2	LNCaP	10 nM[1]	>50%[1]
FKBP5	LNCaP	10 nM[1]	>50%[1]

Preclinical and Clinical Status

As of the latest available information, preclinical in vivo studies in animal models for ARD-266 have not been published in the peer-reviewed literature. Furthermore, ARD-266 has not entered into clinical trials.[3][5] The clinical development of AR-targeting PROTACs is currently focused on other molecules such as ARV-110 and ARV-766.[5]

Experimental Methodologies

The following sections describe generalized protocols for the key experiments used to characterize the biological activity of ARD-266. These are based on standard laboratory techniques and the available information on ARD-266.

Cell Culture

• Cell Lines: LNCaP, VCaP, and 22Rv1 prostate cancer cell lines are cultured in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Incubation: Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

Western Blotting for AR Degradation

This protocol outlines the steps to quantify the degradation of the Androgen Receptor protein following treatment with ARD-266.

• Cell Treatment: Plate cells in 6-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of ARD-266 or vehicle control (DMSO) for the desired time points (e.g., 6 hours).

• Cell Lysis: Wash the cells with ice-cold Phosphate-Buffered Saline (PBS) and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• Sample Preparation: Normalize protein concentrations for all samples and prepare them for electrophoresis by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

• Gel Electrophoresis: Separate the protein lysates on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the Androgen Receptor overnight at 4°C. A loading control antibody (e.g., GAPDH or β-actin) should also be used.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

• Analysis: Quantify the band intensities to determine the percentage of AR protein degradation relative to the vehicle control and normalized to the loading control.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol details the measurement of mRNA levels of AR-regulated genes.

• Cell Treatment and RNA Extraction: Treat cells with ARD-266 as described for the Western blot. Extract total RNA from the cells using a commercial RNA extraction kit.

• RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer.

• Reverse Transcription: Synthesize cDNA from the total RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green or TaqMan-based master mix, cDNA template, and primers specific for the target genes (PSA, TMPRSS2, FKBP5) and a housekeeping gene (e.g., GAPDH).

• Thermal Cycling: Perform the qPCR in a real-time PCR thermal cycler.

• Data Analysis: Analyze the amplification data using the ΔΔCt method to determine the relative fold change in mRNA expression of the target genes in ARD-266 treated samples compared to vehicle-treated samples, normalized to the housekeeping gene.

Visualizing the Mechanism and Workflow

ARD-266 Signaling Pathway

Caption: Mechanism of ARD-266-induced Androgen Receptor degradation.

Experimental Workflow for In Vitro Analysis

Caption: Workflow for evaluating ARD-266's in vitro biological activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Probe ARD-266 | Chemical Probes Portal [chemicalprobes.org]
• 4. PROTACs in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

ARD-266: A Novel Androgen Receptor Degrader for Castration-Resistant Prostate Cancer

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Castration-resistant prostate cancer (CRPC) remains a significant clinical challenge, largely driven by the reactivation of the androgen receptor (AR) signaling pathway. While second-generation antiandrogens have improved patient outcomes, resistance inevitably emerges, often through mechanisms such as AR overexpression, mutation, or the expression of splice variants like AR-V7. ARD-266 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to address these challenges by inducing the targeted degradation of the AR protein. This technical guide provides a comprehensive overview of ARD-266, including its mechanism of action, preclinical data, and detailed experimental methodologies to facilitate further research and development in the field of targeted protein degradation for CRPC.

Introduction to ARD-266

ARD-266 is a hetero-bifunctional small molecule that leverages the cell's natural protein disposal system to eliminate the androgen receptor. It consists of three key components: a ligand that binds to the AR, a ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and a linker connecting these two moieties. By bringing the AR and the VHL E3 ligase into close proximity, ARD-266 facilitates the ubiquitination of the AR, marking it for degradation by the proteasome. This event-driven pharmacology offers a distinct advantage over traditional occupancy-based inhibitors, as it can overcome resistance mechanisms driven by AR overexpression.

Mechanism of Action

The mechanism of action of ARD-266 is centered on the PROTAC technology, which hijacks the ubiquitin-proteasome system (UPS). The process can be summarized in the following steps:

• Ternary Complex Formation: ARD-266 simultaneously binds to the androgen receptor (the protein of interest) and the VHL E3 ubiquitin ligase, forming a ternary complex.

• Ubiquitination: The formation of this complex brings the E3 ligase in close proximity to the AR, facilitating the transfer of ubiquitin molecules from the E2 ubiquitin-conjugating enzyme to the AR.

• Proteasomal Degradation: The poly-ubiquitinated AR is then recognized and degraded by the 26S proteasome.

• Catalytic Cycle: After inducing degradation, ARD-266 is released and can engage another AR molecule, enabling a catalytic cycle of degradation.

Figure 1: Mechanism of action of ARD-266.

Preclinical Data

In Vitro Efficacy

ARD-266 has demonstrated potent and robust degradation of the androgen receptor in various CRPC cell lines. The key quantitative data are summarized in the tables below.

Table 1: In Vitro Degradation Potency (DC50) of ARD-266 in CRPC Cell Lines [1][2][3]

Cell Line	AR Status	DC50 (nM)
LNCaP	AR+	0.5
VCaP	AR+	1
22Rv1	AR+, AR-V7+	0.2

DC50: Concentration required for 50% degradation of the target protein.

Table 2: In Vitro AR Protein Degradation with ARD-266 [1]

Cell Line	ARD-266 Concentration	Treatment Duration	AR Degradation
LNCaP	30 nM	6 hours	>95%
VCaP	30 nM	6 hours	>95%
22Rv1	10 nM	6 hours	>95%

Effect on AR-Regulated Gene Expression

Degradation of the AR by ARD-266 leads to a significant reduction in the expression of AR target genes that are crucial for prostate cancer cell growth and survival.

Table 3: Suppression of AR-Regulated Gene Expression by ARD-266 in LNCaP Cells [4]

Gene	Function	ARD-266 Concentration (10 nM)
PSA (KLK3)	Prostate-Specific Antigen, biomarker for prostate cancer	>50% reduction in mRNA levels
TMPRSS2	Transmembrane protease, serine 2, involved in prostate cancer progression	>50% reduction in mRNA levels
FKBP5	Co-chaperone of the AR	>50% reduction in mRNA levels

Activity in Enzalutamide-Resistant Models and Role of AR-V7

A critical aspect of ARD-266's potential is its activity in the context of resistance to current therapies. While ARD-266 is effective in enzalutamide-resistant prostate cancer models, it is important to note that it does not induce the degradation of the AR-V7 splice variant. However, studies with similar AR degraders suggest that the degradation of full-length AR is sufficient to inhibit the growth of CRPC cells, even in the presence of AR-V7[1]. This indicates that full-length AR remains a key driver of tumor growth in this setting.

In Vivo Efficacy, Pharmacokinetics, and Biodistribution

As of the date of this document, specific in vivo efficacy, pharmacokinetic, and biodistribution data for ARD-266 have not been made publicly available. Preclinical in vivo studies for similar AR PROTACs typically involve xenograft models in immunocompromised mice. A general protocol for such a study is provided in the experimental protocols section for illustrative purposes.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of ARD-266. These are generalized protocols and may require optimization for specific experimental conditions.

Cell Culture

• Cell Lines: LNCaP, VCaP, and 22Rv1 cells can be obtained from the American Type Culture Collection (ATCC).

• Culture Media:

  • LNCaP: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • VCaP: DMEM medium supplemented with 10% FBS and 1% penicillin-streptomycin.

  • 22Rv1: RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Western Blotting for AR Degradation

This protocol is for determining the extent of AR protein degradation following treatment with ARD-266.

Figure 2: Western Blotting Experimental Workflow.

• Reagents:

  • RIPA lysis buffer with protease and phosphatase inhibitors.

  • BCA Protein Assay Kit.

  • Laemmli sample buffer.

  • Primary antibodies: Rabbit anti-AR, Mouse anti-β-actin.

  • Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG.

  • Chemiluminescent substrate.

• Procedure:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with the desired concentrations of ARD-266 for the specified duration.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Quantify protein concentration using a BCA assay.

  • Denature protein samples in Laemmli buffer.

  • Separate proteins on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize bands using a chemiluminescent substrate and an imaging system.

  • Quantify band intensities using image analysis software.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol is for measuring the mRNA levels of AR-regulated genes.

• Reagents:

  • RNA extraction kit (e.g., RNeasy Kit, Qiagen).

  • cDNA synthesis kit.

  • SYBR Green or TaqMan qPCR master mix.

  • Gene-specific primers (a list of representative primer sequences is provided below).

Table 4: Representative qPCR Primer Sequences

Gene	Forward Primer (5' to 3')	Reverse Primer (5' to 3')
PSA (KLK3)	AGGCCTTCCCTGTACACCAA	GTCTTGGCCTGGTCATTTCC
TMPRSS2	CCTGGTCACAGAGAAACAGGA	GGTCCGACATCAGGGTACAC
FKBP5	GAGATTGCCAAGGAGCAGTT	TCCAGTTCTCATCCAACAGG
GAPDH	GAAGGTGAAGGTCGGAGTCA	GAAGATGGTGATGGGATTTC

• Procedure:

  • Treat cells with ARD-266 as described for the Western blot.

  • Extract total RNA from the cells.

  • Synthesize cDNA from the extracted RNA.

  • Perform qPCR using the gene-specific primers and a real-time PCR system.

  • Analyze the data using the ΔΔCt method, normalizing to a housekeeping gene like GAPDH.

Cell Viability Assay

This protocol is for assessing the effect of ARD-266 on cell proliferation.

• Reagents:

  • CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar.

• Procedure:

  • Seed cells in a 96-well plate at an appropriate density.

  • Treat cells with a range of concentrations of ARD-266.

  • Incubate for a specified period (e.g., 72 hours).

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Measure luminescence using a plate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

In Vivo Xenograft Model (Generalized Protocol)

This is a representative protocol for evaluating the in vivo efficacy of an AR PROTAC like ARD-266.

Figure 3: In Vivo Xenograft Experimental Workflow.

• Animal Model: Male immunodeficient mice (e.g., NOD-SCID Gamma or similar).

• Tumor Implantation: Subcutaneously inject CRPC cells (e.g., VCaP) mixed with Matrigel into the flank of the mice.

• Treatment: Once tumors reach a specified volume, randomize mice into treatment and control groups. Administer ARD-266 via a suitable route (e.g., oral gavage) at various dose levels. The control group receives the vehicle.

• Monitoring: Monitor tumor growth by caliper measurements and calculate tumor volume. Monitor animal body weight and general health.

• Endpoint Analysis: At the end of the study, tumors can be excised for pharmacodynamic analysis, such as Western blotting or immunohistochemistry (IHC) to confirm AR degradation in vivo.

Conclusion

ARD-266 represents a promising therapeutic strategy for castration-resistant prostate cancer by effectively inducing the degradation of the androgen receptor. Its potent in vitro activity in CRPC cell lines, including those resistant to current therapies, highlights its potential to overcome key resistance mechanisms. While in vivo data for ARD-266 is not yet publicly available, the preclinical data for similar AR PROTACs are encouraging. The detailed experimental protocols provided in this guide are intended to facilitate further investigation into ARD-266 and the broader field of targeted protein degradation for the treatment of prostate cancer. Further studies are warranted to fully elucidate the in vivo efficacy, safety profile, and pharmacokinetic properties of ARD-266 to support its potential clinical development.

References

• 1. PROTACs in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ARD-266 | Androgen Receptor Degrader | DC Chemicals [dcchemicals.com]
• 4. medchemexpress.com [medchemexpress.com]

understanding PROTAC technology ARD-266

An In-Depth Technical Guide to ARD-266 PROTAC Technology

Introduction to ARD-266

ARD-266 is a highly potent, small-molecule Proteolysis Targeting Chimera (PROTAC) designed to selectively induce the degradation of the Androgen Receptor (AR).[1][2] As a bifunctional molecule, it leverages the cell's natural protein disposal system—the ubiquitin-proteasome pathway—to eliminate the AR protein, a validated therapeutic target in metastatic castration-resistant prostate cancer (mCRPC).[3][4] ARD-266 is constructed with a ligand that binds to the AR protein and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[5] A significant finding in the development of ARD-266 is that it achieves high potency despite utilizing a VHL E3 ligase ligand with a relatively weak, micromolar binding affinity.[2][3][6][7]

Core Mechanism of Action

The primary function of ARD-266 is to act as a molecular bridge, bringing the AR protein into close proximity with the VHL E3 ligase complex. This induced proximity facilitates the transfer of ubiquitin molecules from the E3 ligase to the AR protein. The polyubiquitinated AR is then recognized and degraded by the 26S proteasome, effectively eliminating the protein from the cell. This degradation-based approach differs from traditional inhibitors, which only block the protein's function.

Caption: Mechanism of ARD-266-mediated degradation of the Androgen Receptor (AR).

Data Presentation

In Vitro Degradation and Potency

ARD-266 demonstrates potent and efficient degradation of the AR protein across multiple AR-positive prostate cancer cell lines.

Cell Line	DC₅₀ (nM)	IC₅₀ (nM)	Reference(s)
LNCaP	0.2 - 1	1 - 6	[1][3][4]
VCaP	0.2 - 1	1 - 6	[3][4]
22Rv1	0.2 - 1	1 - 6	[3][6][4]
DC₅₀: Concentration for 50% maximal degradation. IC₅₀: Concentration for 50% inhibition.

Effect on AR Protein and Gene Expression

Treatment with ARD-266 leads to a rapid and substantial reduction in AR protein levels, consequently suppressing the expression of AR-regulated genes.

Parameter	Cell Line	Concentration (nM)	Time (hours)	Result	Reference(s)
AR Protein Level	LNCaP, VCaP	100	3	Effective reduction	[1]
AR Protein Level	LNCaP	100	6	Near-complete elimination	[1]
AR Protein Level	LNCaP, VCaP, 22Rv1	Various	-	>95% reduction	[3][4][8]
mRNA Levels (PSA, TMPRSS2, FKBP5)	LNCaP	10	24	>50% reduction

Experimental Protocols

Western Blotting for AR Protein Degradation

This protocol outlines the methodology used to quantify the degradation of AR protein in prostate cancer cells following treatment with ARD-266.

• Cell Culture: Plate AR-positive prostate cancer cells (e.g., LNCaP, VCaP) in appropriate growth medium and culture until they reach 70-80% confluency.

• Treatment: Treat the cells with varying concentrations of ARD-266 (e.g., 0.1 nM to 1000 nM) or with a fixed concentration (e.g., 100 nM) for different time points (e.g., 1, 3, 6, 12, 24 hours). Include a vehicle control (e.g., DMSO).

• Control Groups: To confirm the PROTAC mechanism, include pre-treatment groups:

  • An AR antagonist to block ARD-266 binding to the target.[9]

  • A free VHL ligand to compete for E3 ligase binding.[9]

  • A proteasome inhibitor (e.g., MG132) to prevent degradation.[9]

  • An E1 ubiquitin-activating enzyme inhibitor (e.g., MLN7243).[9]

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with a primary antibody specific for the Androgen Receptor. Use an antibody for a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

• Detection: Incubate with a secondary antibody conjugated to HRP and visualize using an enhanced chemiluminescence (ECL) substrate. Quantify band intensity using densitometry software.

Gene Expression Analysis by qPCR

This protocol details the steps to measure the downstream effect of AR degradation on its target gene expression.

• Cell Culture and Treatment: Culture and treat LNCaP cells with ARD-266 (e.g., 10 nM) for 24 hours, including a vehicle control.

• RNA Extraction: Harvest the cells and extract total RNA using a suitable kit (e.g., RNeasy Kit) according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR): Perform qPCR using SYBR Green or TaqMan probes with primers specific for AR target genes (e.g., PSA, TMPRSS2, FKBP5) and a housekeeping gene (e.g., GAPDH).

• Data Analysis: Calculate the relative changes in gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene.

Caption: In vitro experimental workflow for evaluating ARD-266 efficacy.

Conclusion and Significance

ARD-266 is a potent and effective PROTAC degrader of the Androgen Receptor, showing significant preclinical activity in prostate cancer cell models.[1][3] Its development provides a crucial proof-of-concept that high-affinity binding to the E3 ligase is not a prerequisite for creating a powerful PROTAC, broadening the scope for future degrader design.[3][6][8] While ARD-266 itself has not progressed to clinical trials, the principles demonstrated by its efficacy have informed the development of other AR degraders.[10] The technology represents a promising therapeutic strategy for overcoming resistance to traditional AR antagonists in advanced prostate cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medkoo.com [medkoo.com]
• 5. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. researchgate.net [researchgate.net]
• 9. Probe ARD-266 | Chemical Probes Portal [chemicalprobes.org]
• 10. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for ARD-266 in Cell Culture

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of ARD-266, a potent Androgen Receptor (AR) PROTAC degrader, in a cell culture setting. This document outlines the mechanism of action, provides detailed experimental protocols, and presents data in a structured format for clarity and reproducibility.

Introduction

ARD-266 is a highly potent and von Hippel-Lindau (VHL) E3 ligase-based Proteolysis Targeting Chimera (PROTAC) that induces the degradation of the Androgen Receptor (AR).[1][2] It is particularly effective in AR-positive prostate cancer cell lines, such as LNCaP, VCaP, and 22Rv1, with DC50 values in the nanomolar range (0.2-1 nM).[1][2][3] By recruiting the VHL E3 ligase to the AR, ARD-266 facilitates the ubiquitination and subsequent proteasomal degradation of the AR protein.[4][5] This leads to the suppression of AR-regulated gene expression and inhibition of cancer cell growth.[6]

Mechanism of Action

ARD-266 functions as a molecular bridge, bringing together the AR protein and the VHL E3 ubiquitin ligase complex. This proximity enables the transfer of ubiquitin molecules to the AR, marking it for degradation by the 26S proteasome. The degradation of AR disrupts the downstream signaling pathways that are critical for the growth and survival of androgen-dependent cancer cells.

Figure 1: Mechanism of action of ARD-266.

Quantitative Data Summary

The following tables summarize the reported efficacy of ARD-266 in various prostate cancer cell lines.

Cell Line	DC50 (nM)	Reference
LNCaP	0.2 - 1	[1][2][3]
VCaP	0.2 - 1	[1][2][3]
22Rv1	0.2 - 1	[1][2][3]

Table 1: DC50 values of ARD-266 in AR-positive prostate cancer cell lines.

Cell Line	Treatment	Effect on AR-regulated genes (e.g., PSA, TMPRSS2)	Reference
LNCaP	10 nM ARD-266 for 24 hours	>50% reduction in mRNA levels	[1]

Table 2: Effect of ARD-266 on AR-regulated gene expression.

Experimental Protocols

Detailed methodologies for key experiments to evaluate the efficacy of ARD-266 are provided below.

Cell Culture

Prostate cancer cell lines LNCaP, VCaP, and 22Rv1 should be cultured under sterile conditions.

• LNCaP and 22Rv1 Cells:

  • Media: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[7][8]

  • Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.[8][9]

  • Subculture: Rinse with PBS, detach with 0.25% Trypsin-EDTA, neutralize with complete media, centrifuge, and resuspend in fresh media.[9] LNCaP cells are weakly adherent and may form aggregates.[9] 22Rv1 cells have a doubling time of approximately 40 hours.[10]

• VCaP Cells:

  • Media: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.[7]

  • Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.[7]

  • Subculture: Follow standard cell culture protocols for adherent cells.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[3]

Figure 2: MTT cell viability assay workflow.

Protocol:

• Seed prostate cancer cells (e.g., LNCaP, VCaP, 22Rv1) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with a serial dilution of ARD-266 (e.g., 0.1 nM to 10 µM) and a vehicle control (DMSO).

• Incubate the plate for 72 hours at 37°C and 5% CO2.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[11]

• Remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[11]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V Staining)

Annexin V staining is used to detect apoptosis by identifying the externalization of phosphatidylserine (B164497) (PS) on the cell membrane.[6]

Figure 3: Annexin V apoptosis assay workflow.

Protocol:

• Treat cells with ARD-266 at the desired concentrations for the specified time.

• Harvest both adherent and floating cells and wash them with cold PBS.

• Centrifuge the cells at 400-600 x g for 5 minutes and discard the supernatant.[1]

• Resuspend the cell pellet in 1X Annexin V Binding Buffer.

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.[1][4]

• Incubate the cells for 15 minutes at room temperature in the dark.[1][5]

• Add 400 µL of 1X Binding Buffer to each tube.[4]

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot for Androgen Receptor Degradation

Western blotting is used to detect and quantify the levels of AR protein following treatment with ARD-266.

Figure 4: Western blot workflow for AR degradation.

Protocol:

• Treat cells with ARD-266 for the desired time points and concentrations.

• Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[2][12]

• Determine the protein concentration of the lysates using a BCA protein assay.[2][12]

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.[12]

• Separate the proteins on a 4-12% SDS-polyacrylamide gel.[2]

• Transfer the separated proteins to a PVDF membrane.[12]

• Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against AR (e.g., 1:1000 dilution) overnight at 4°C.[12][13]

• Wash the membrane three times with TBST.[12]

• Incubate with an HRP-conjugated secondary antibody (e.g., 1:20000 dilution) for 1 hour at room temperature.[14]

• Wash the membrane again with TBST.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[12]

• To ensure equal protein loading, strip the membrane and re-probe with an antibody against a loading control protein, such as GAPDH or β-actin.[12]

References

• 1. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 5. kumc.edu [kumc.edu]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. aacrjournals.org [aacrjournals.org]
• 8. accegen.com [accegen.com]
• 9. lncap.com [lncap.com]
• 10. Cell Culture Academy [procellsystem.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. benchchem.com [benchchem.com]
• 13. Androgen Receptor Antibody | Cell Signaling Technology [cellsignal.com]
• 14. researchgate.net [researchgate.net]

Application Notes: ARD-266-Mediated Androgen Receptor Degradation Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Androgen Receptor (AR) is a crucial therapeutic target in the management of prostate cancer.[1] ARD-266 is a potent Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the AR protein.[1][2][3] As a heterobifunctional molecule, ARD-266 recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the AR, leading to its ubiquitination and subsequent degradation by the proteasome. This mechanism offers a promising strategy to overcome resistance to traditional AR antagonists. Western blotting is a fundamental technique to quantify the degradation of AR in response to ARD-266 treatment.

Mechanism of Action: ARD-266

ARD-266 functions by forming a ternary complex between the Androgen Receptor and the VHL E3 ubiquitin ligase. This proximity induces the polyubiquitination of AR, marking it for recognition and degradation by the 26S proteasome. The result is a significant reduction in cellular AR protein levels.

Caption: ARD-266 mediated AR degradation pathway.

Quantitative Data Summary

ARD-266 has been shown to be a highly potent degrader of the Androgen Receptor in various prostate cancer cell lines. The half-maximal degradation concentration (DC50) is in the low nanomolar range, indicating high potency.[1][2][3]

Cell Line	AR Status	ARD-266 DC50	Max Degradation (%)	Reference
LNCaP	AR+	0.2-1 nM	>95%	[1][3]
VCaP	AR+	0.2-1 nM	>95%	[1][3]
22Rv1	AR+	0.2-1 nM	>95%	[1][3]

Experimental Workflow

The following diagram outlines the key steps for assessing ARD-266 induced AR degradation via Western blot.

Caption: Western blot workflow for AR degradation.

Detailed Experimental Protocol

This protocol provides a detailed method for the Western blot analysis of Androgen Receptor (AR) degradation in prostate cancer cell lines following treatment with ARD-266.

Materials and Reagents

• Cell Lines: LNCaP, VCaP, or 22Rv1 (AR-positive human prostate cancer cell lines)

• Cell Culture Media:

  • LNCaP & 22Rv1: RPMI-1640 medium[4][5][6][7][8][9]

  • VCaP: DMEM[10]

  • 10% Fetal Bovine Serum (FBS)[4][5][6][7][8][10]

  • 1% Penicillin-Streptomycin

• ARD-266: Prepare a stock solution in DMSO.[11] Store at -20°C or -80°C.

• Lysis Buffer (RIPA Buffer):

  • 50 mM Tris-HCl, pH 8.0[12]

  • 150 mM NaCl[12]

  • 1% NP-40[12]

  • 0.5% Sodium deoxycholate[12]

  • 0.1% SDS[12]

  • Protease and phosphatase inhibitor cocktail (add fresh before use)

• Protein Assay: BCA Protein Assay Kit

• SDS-PAGE:

  • Laemmli sample buffer (4x)

  • Precast polyacrylamide gels (e.g., 4-12% Bis-Tris)

  • SDS-PAGE running buffer

• Protein Transfer:

  • PVDF or nitrocellulose membrane

  • Transfer buffer

• Immunoblotting:

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary Antibodies:

    • Anti-Androgen Receptor antibody (e.g., dilution 1:100-1:1000)[13][14][15][16]

    • Anti-β-actin antibody (loading control, e.g., dilution 1:1000-1:10000)[17][18][19][20]

  • HRP-conjugated secondary antibody (anti-rabbit or anti-mouse)

  • Wash Buffer (TBST): Tris-buffered saline with 0.1% Tween-20

• Detection: Enhanced Chemiluminescence (ECL) substrate

Cell Culture and Treatment

• Culture LNCaP, VCaP, or 22Rv1 cells in their respective complete growth media in a humidified incubator at 37°C with 5% CO2.[4][5][6][7][8][9][10][21][22][23][24]

• Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Prepare serial dilutions of ARD-266 in culture media from the DMSO stock solution. A final DMSO concentration should be kept below 0.1%.

• Replace the culture medium with media containing the desired concentrations of ARD-266 (e.g., 0.1 nM to 100 nM) or vehicle control (DMSO).

• Incubate for the desired time points (e.g., 2, 4, 6, 8, 16, 24 hours). A 6-hour treatment is often sufficient to observe near-complete AR degradation.[11]

Protein Extraction and Quantification

• After treatment, place the culture dishes on ice and wash the cells twice with ice-cold PBS.

• Aspirate the PBS and add 100-150 µL of ice-cold RIPA lysis buffer (with inhibitors) to each well.

• Scrape the adherent cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant (containing the soluble protein) to a new pre-chilled tube.

• Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.[25][26][27][28][29]

Western Blotting

• Normalize the protein concentrations of all samples with lysis buffer. Prepare samples by mixing the lysate with 4x Laemmli sample buffer and heating at 95-100°C for 5-10 minutes.

• Load equal amounts of protein (e.g., 20-30 µg) per lane onto a polyacrylamide gel. Include a pre-stained protein ladder.

• Run the gel until adequate separation of proteins is achieved.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against AR, diluted in blocking buffer, overnight at 4°C with gentle agitation.

• Wash the membrane three times for 5-10 minutes each with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Wash the membrane again three times for 5-10 minutes each with TBST.

• For the loading control, the same membrane can be stripped and re-probed with the anti-β-actin antibody, or a parallel gel can be run.

Detection and Analysis

• Apply an ECL substrate to the membrane according to the manufacturer's protocol.

• Capture the chemiluminescent signal using a digital imaging system.

• Perform densitometric analysis of the bands to quantify the relative AR protein levels. Normalize the AR band intensity to the corresponding β-actin band intensity. The percentage of AR degradation can be calculated relative to the vehicle-treated control.

Troubleshooting

• Weak or No AR Signal: Increase the amount of protein loaded or optimize the primary antibody concentration.

• High Background: Increase the duration and/or number of washing steps. Decrease the primary and/or secondary antibody concentration.

• Non-specific Bands: Ensure the specificity of the primary antibody and consider using a different blocking agent.

References

• 1. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ARD-266 | Androgen Receptor Degrader | DC Chemicals [dcchemicals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lncap.com [lncap.com]
• 5. Cell Culture Academy [procellsystem.com]
• 6. Organoid culture of human prostate cancer cell lines LNCaP and C4-2B - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encodeproject.org [encodeproject.org]
• 8. genome.ucsc.edu [genome.ucsc.edu]
• 9. encodeproject.org [encodeproject.org]
• 10. encodeproject.org [encodeproject.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Buffers and stock solutions for western blot | Abcam [abcam.com]
• 13. Androgen Receptor Monoclonal Antibody (AR 441) (MA5-13426) [thermofisher.com]
• 14. Androgen Receptor Antibody | Cell Signaling Technology [cellsignal.com]
• 15. Androgen Receptor Antibody (Carboxy-terminal Antigen) | Cell Signaling Technology [cellsignal.com]
• 16. androgen receptor antibody (66747-1-Ig) | Proteintech [ptglab.com]
• 17. beta-Actin Antibody | Cell Signaling Technology [cellsignal.com]
• 18. abpbio.com [abpbio.com]
• 19. Beta Actin antibody (66009-1-Ig) | Proteintech [ptglab.com]
• 20. biocompare.com [biocompare.com]
• 21. Culture methods for VCaP prostate cancer cells [protocols.io]
• 22. researchgate.net [researchgate.net]
• 23. LNCaP Cell Line: A Key to Prostate Cancer Breakthroughs [cytion.com]
• 24. VCaP | Culture Collections [culturecollections.org.uk]
• 25. Protocol for Bicinchoninic Acid (BCA) Protein Assay - Creative Proteomics [creative-proteomics.com]
• 26. BCA (Bicinchoninic Acid) Protein Assay [bio-protocol.org]
• 27. Pierce BCA Protein Assay Protocol [protocols.io]
• 28. qb3.berkeley.edu [qb3.berkeley.edu]
• 29. cdn.gbiosciences.com [cdn.gbiosciences.com]

Application Note and Protocol: Assessing the Effect of ARD-266 on Prostate Cancer Cell Viability using MTT and MTS Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

ARD-266 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the Androgen Receptor (AR).[1][2][3] The Androgen Receptor is a critical driver of prostate cancer progression, making it a key therapeutic target.[1][3] This application note provides a detailed protocol for assessing the cytotoxic and anti-proliferative effects of ARD-266 on androgen-sensitive prostate cancer cell lines, such as LNCaP, using the well-established MTT and MTS cell viability assays.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity.[4] Viable cells with active metabolism reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product. The MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assay is a similar, more recent method where the resulting formazan is soluble in the cell culture medium, simplifying the protocol.[5][6] These assays are fundamental in drug discovery for evaluating the efficacy of compounds like ARD-266.

Materials and Reagents

• LNCaP human prostate cancer cell line

• ARD-266 compound

• RPMI-1640 medium[7][8][9][10]

• Fetal Bovine Serum (FBS)[7][8][9]

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution[7][8][9]

• Phosphate-Buffered Saline (PBS)

• MTT reagent (5 mg/mL in PBS)

• MTS reagent (in combination with an electron coupling reagent like PES)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Experimental Protocols

Part 1: LNCaP Cell Culture

• Cell Maintenance : Culture LNCaP cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.[7][8][9] Maintain the cells in a humidified incubator at 37°C with 5% CO2.[7]

• Subculturing : When cells reach 80-90% confluency, aspirate the medium and wash the cells with PBS. Add Trypsin-EDTA and incubate for 3-5 minutes at 37°C to detach the cells.[8][9]

• Neutralization and Resuspension : Neutralize the trypsin with complete growth medium, gently pipette to create a single-cell suspension, and centrifuge at a low speed.

• Seeding : Resuspend the cell pellet in fresh medium and seed into new culture flasks at the desired density.

Part 2: Cell Viability Assay (MTT Protocol)

• Cell Seeding : Seed LNCaP cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment : Prepare serial dilutions of ARD-266 in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the ARD-266 dilutions. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation : Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition : After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C, protected from light.

• Solubilization : Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement : Shake the plate gently for 15 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.

Part 3: Cell Viability Assay (MTS Protocol)

• Cell Seeding and Treatment : Follow steps 1 and 2 of the MTT protocol.

• Incubation : Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTS Addition : Add 20 µL of the MTS reagent directly to each well.[5][6]

• Incubation : Incubate for 1-4 hours at 37°C.[5][6]

• Absorbance Measurement : Measure the absorbance at 490 nm using a microplate reader.[5][6]

Data Presentation

Summarize the quantitative data from the cell viability assays in the following tables.

Table 1: Effect of ARD-266 on LNCaP Cell Viability (MTT Assay)

ARD-266 Concentration (nM)	Absorbance at 570 nm (Mean ± SD)	% Cell Viability
0 (Vehicle Control)	100
0.1
1
10
100
1000

Table 2: Effect of ARD-266 on LNCaP Cell Viability (MTS Assay)

ARD-266 Concentration (nM)	Absorbance at 490 nm (Mean ± SD)	% Cell Viability
0 (Vehicle Control)	100
0.1
1
10
100
1000

Visualizations

Caption: Workflow of the MTT cell viability assay.

Caption: Workflow of the MTS cell viability assay.

Caption: Simplified signaling pathway of ARD-266 action.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of the MTT assay to human prostate cancer cell lines in vitro: establishment of test conditions and assessment of hormone-stimulated growth and drug-induced cytostatic and cytotoxic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MTS Tetrazolium Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. lncap.com [lncap.com]
• 8. Organoid culture of human prostate cancer cell lines LNCaP and C4-2B - PMC [pmc.ncbi.nlm.nih.gov]
• 9. encodeproject.org [encodeproject.org]
• 10. genome.ucsc.edu [genome.ucsc.edu]

Application Notes and Protocols for ARD-266 In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the design and execution of in vivo studies for ARD-266, a potent Androgen Receptor (AR) PROTAC degrader. The protocols outlined below are based on established methodologies for evaluating PROTAC molecules in preclinical cancer models.

Introduction to ARD-266

ARD-266 is a highly potent proteolysis-targeting chimera (PROTAC) that induces the degradation of the Androgen Receptor (AR).[1] It functions by recruiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the AR, leading to its ubiquitination and subsequent degradation by the proteasome.[2][3] In vitro studies have demonstrated its effectiveness in various AR-positive prostate cancer cell lines.[1][4] While specific in vivo study data for ARD-266 is not extensively published, the following protocols are based on studies with closely related AR PROTACs and provide a strong framework for its preclinical evaluation.[4][5]

Data Presentation: In Vitro Potency of ARD-266

A summary of the in vitro degradation and inhibitory concentrations for ARD-266 in various prostate cancer cell lines is presented below. This data is crucial for informing the design of in vivo studies.

Cell Line	DC50 (nM)	Description
LNCaP	0.2 - 1	Androgen-sensitive human prostate adenocarcinoma cells
VCaP	0.2 - 1	Androgen-sensitive human prostate cancer cells, overexpress AR
22Rv1	0.2 - 1	Human prostate carcinoma epithelial cells, express AR splice variants

Data compiled from multiple sources.[1][4]

Signaling Pathway of ARD-266

The mechanism of action for ARD-266 involves the hijacking of the cell's natural protein disposal system. The following diagram illustrates this process.

References

• 1. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of ARD-2585 as an Exceptionally Potent and Orally Active PROTAC Degrader of Androgen Receptor for the Treatment of Advanced Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. researchgate.net [researchgate.net]
• 5. A highly potent PROTAC androgen receptor (AR) degrader ARD-61 effectively inhibits AR-positive breast cancer cell growth in vitro and tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ARD-266 Formulation in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Abstract

ARD-266 is a potent and selective Androgen Receptor (AR) degrader belonging to the class of Proteolysis Targeting Chimeras (PROTACs). It functions by hijacking the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to induce the ubiquitination and subsequent proteasomal degradation of the AR protein.[1][2][3][4][5] This mechanism of action makes ARD-266 a promising candidate for investigation in androgen-dependent pathologies, particularly in castration-resistant prostate cancer (CRPC). These application notes provide an overview of ARD-266, its mechanism of action, and protocols for its formulation and potential application in preclinical animal models. While extensive in vitro data exists for ARD-266, publicly available in vivo efficacy and pharmacokinetic data is limited. The provided protocols are based on established methodologies for similar compounds and should be adapted as necessary.

Introduction to ARD-266

ARD-266 is a bifunctional molecule that simultaneously binds to the Androgen Receptor and the VHL E3 ligase. This ternary complex formation facilitates the transfer of ubiquitin from the E2 conjugating enzyme to the AR, marking it for degradation by the 26S proteasome. This targeted protein degradation approach offers a potential advantage over traditional AR inhibitors, as it eliminates the receptor protein rather than just blocking its function.

Mechanism of Action and Signaling Pathway

ARD-266 induces the degradation of the Androgen Receptor, a key driver of prostate cancer cell growth and survival. The degradation of AR leads to the downregulation of AR-target genes, such as Prostate-Specific Antigen (PSA), Transmembrane Protease, Serine 2 (TMPRSS2), and FK506-Binding Protein 5 (FKBP5), ultimately resulting in the inhibition of tumor cell proliferation.[1]

Figure 1: Mechanism of action of ARD-266 leading to AR degradation.

Quantitative Data Summary

Cell Line	DC50 (nM)	Dmax (% Degradation)	Assay Conditions	Reference
LNCaP	0.2 - 1	>95%	24 hours treatment	[1][3]
VCaP	0.2 - 1	>95%	24 hours treatment	[1][3]
22Rv1	0.2 - 1	>95%	24 hours treatment	[1][3]

Note: DC50 is the concentration required to induce 50% degradation of the target protein. Dmax is the maximal level of degradation achieved.

Experimental Protocols

The following protocols are generalized for the in vivo evaluation of AR PROTACs like ARD-266 and should be optimized for specific experimental goals.

In Vivo Formulation Protocol

This protocol describes the preparation of a suspension formulation of ARD-266 suitable for intraperitoneal (IP) or oral (PO) administration in animal models.[1]

Materials:

• ARD-266 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

Procedure:

• Prepare a stock solution of ARD-266 in DMSO. For example, to prepare a 50 mg/mL stock, dissolve 5 mg of ARD-266 in 100 µL of DMSO. Vortex and sonicate briefly if necessary to ensure complete dissolution.

• Prepare the vehicle solution. In a sterile tube, combine the following in the specified volumetric ratio:

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• Prepare the final dosing suspension. Add the ARD-266 stock solution to the vehicle to achieve the final desired concentration and a final DMSO concentration of 10%. For example, to prepare 1 mL of a 5 mg/mL suspension, add 100 µL of the 50 mg/mL ARD-266 stock to 900 µL of the vehicle (400 µL PEG300, 50 µL Tween-80, and 450 µL Saline).

• Mix thoroughly. Vortex the final suspension vigorously to ensure homogeneity. Use ultrasonic treatment if precipitation is observed.

• Administer immediately. It is recommended to prepare the formulation fresh on the day of dosing.

In Vivo Efficacy Study in a Xenograft Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of ARD-266 in a subcutaneous prostate cancer xenograft model.

Figure 2: General workflow for an in vivo xenograft efficacy study.

Materials and Animals:

• Male immunodeficient mice (e.g., NOD-SCID or NSG), 6-8 weeks old.

• Prostate cancer cells (e.g., VCaP or LNCaP).

• Matrigel or other appropriate extracellular matrix.

• ARD-266 formulation and vehicle control.

• Calipers for tumor measurement.

• Anesthesia and euthanasia reagents.

Procedure:

• Cell Preparation and Implantation:

  • Harvest prostate cancer cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel at a concentration of 1-5 x 10^6 cells per 100 µL.

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²) / 2.

  • When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group).

• Treatment Administration:

  • Administer ARD-266 formulation or vehicle control to the respective groups via the desired route (e.g., oral gavage or intraperitoneal injection) at a predetermined dose and schedule (e.g., daily, once every three days).

• Monitoring:

  • Continue to measure tumor volume and mouse body weight 2-3 times per week. Monitor the animals for any signs of toxicity.

• Endpoint and Tissue Collection:

  • Euthanize the mice when tumors in the control group reach the maximum allowed size as per institutional guidelines, or at a pre-determined study endpoint.

  • Collect tumors and other relevant tissues for pharmacodynamic analysis (e.g., Western blot for AR levels, qPCR for AR-target gene expression).

Disclaimer

This document is intended for research purposes only. The information provided is based on publicly available data and general laboratory practices. Researchers should conduct their own literature search and optimization studies to develop protocols best suited for their specific experimental needs and to ensure compliance with all applicable safety and animal welfare regulations. ARD-266 is not for human use.

References

• 1. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of ARD-2585 as an Exceptionally Potent and Orally Active PROTAC Degrader of Androgen Receptor for the Treatment of Advanced Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strong inhibition of xenografted tumor growth by low-level doses of [(32)P]ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Application Note: Quantitative PCR Analysis of AR-Regulated Genes with ARD-266

Audience: Researchers, scientists, and drug development professionals in the fields of oncology, endocrinology, and molecular biology.

Purpose: This document provides a detailed protocol for the quantitative analysis of androgen receptor (AR)-regulated gene expression in response to treatment with ARD-266, a potent proteolysis-targeting chimera (PROTAC) AR degrader.

Introduction

The androgen receptor (AR) is a crucial driver of prostate cancer progression.[1] ARD-266 is a highly potent, von Hippel-Lindau (VHL) E3 ligase-based PROTAC designed to induce the degradation of the AR protein.[2][3] By targeting AR for proteasomal degradation, ARD-266 effectively reduces AR protein levels in AR-positive prostate cancer cell lines, such as LNCaP, VCaP, and 22Rv1, with DC50 values in the nanomolar range.[2][3][4][5] Consequently, ARD-266 suppresses the transcription of AR-regulated genes.[3][4] This application note outlines a comprehensive workflow for utilizing quantitative real-time PCR (qPCR) to assess the dose-dependent effects of ARD-266 on the mRNA expression of key AR target genes.

Androgen Receptor Signaling and ARD-266 Mechanism of Action

The androgen receptor is a ligand-activated transcription factor. Upon binding to androgens, such as dihydrotestosterone (B1667394) (DHT), the AR translocates to the nucleus, dimerizes, and binds to androgen response elements (AREs) on the DNA. This binding initiates the transcription of a suite of genes involved in cell proliferation and survival.[1]

ARD-266 functions by hijacking the cell's natural protein disposal system. This heterobifunctional molecule simultaneously binds to the androgen receptor and the VHL E3 ubiquitin ligase complex. This proximity induces the ubiquitination of the AR, marking it for degradation by the proteasome. The degradation of the AR protein prevents the transcription of its target genes.

Figure 1: AR Signaling and ARD-266 Mechanism.

Data Presentation: Dose-Dependent Effect of ARD-266 on AR-Regulated Gene Expression

The following table summarizes representative data on the relative mRNA expression of well-established AR target genes in LNCaP human prostate cancer cells following a 24-hour treatment with ARD-266. LNCaP cells are a widely used model system as they express a functional androgen receptor. Data is presented as fold change relative to a vehicle-treated control. In a typical experiment, ARD-266 at a concentration of 10 nM has been shown to reduce the mRNA levels of PSA, TMPRSS2, and FKBP5 by over 50%.[3]

Target Gene	Gene Symbol	ARD-266 [1 nM] (Fold Change)	ARD-266 [10 nM] (Fold Change)	ARD-266 [100 nM] (Fold Change)
Prostate-Specific Antigen	KLK3 (PSA)	0.65	0.42	0.18
Transmembrane Protease, Serine 2	TMPRSS2	0.72	0.48	0.25
FK506-Binding Protein 5	FKBP5	0.68	0.45	0.21
NK3 Homeobox 1	NKX3-1	0.75	0.55	0.30
Calcium/Calmodulin-Dependent Protein Kinase Kinase 2	CAMKK2	0.80	0.60	0.35

Note: The data presented in this table is illustrative and intended to represent typical results. Actual results may vary depending on experimental conditions.

Experimental Protocols

This section provides a detailed methodology for the quantitative analysis of AR-regulated gene expression in prostate cancer cell lines treated with ARD-266.

Figure 2: Experimental Workflow for qPCR Analysis.

Cell Culture and Treatment

• Cell Line: LNCaP cells (ATCC® CRL-1740™) are recommended for their androgen-responsive nature.

• Culture Medium: Grow LNCaP cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Incubation: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Plating: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• ARD-266 Treatment:

  • Prepare a stock solution of ARD-266 in DMSO.

  • On the day of the experiment, dilute the ARD-266 stock solution in a culture medium to the desired final concentrations (e.g., 1 nM, 10 nM, 100 nM).

  • Include a vehicle control (DMSO) at the same final concentration as the highest ARD-266 dose.

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of ARD-266 or vehicle.

  • Incubate the cells for 24 hours.

RNA Extraction and Reverse Transcription

• RNA Isolation:

  • After the 24-hour incubation, wash the cells with ice-cold PBS.

  • Lyse the cells directly in the wells using a suitable lysis buffer (e.g., from a commercial RNA isolation kit).

  • Isolate total RNA according to the manufacturer's protocol of the chosen RNA isolation kit.

  • Assess RNA quantity and purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

• Reverse Transcription (cDNA Synthesis):

  • Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) or random hexamer primers.

  • Follow the manufacturer's instructions for the reverse transcription reaction.

  • The resulting cDNA will be used as the template for qPCR.

Quantitative PCR (qPCR)

• Primer Design: Use validated qPCR primers for the target genes and a stable housekeeping gene. At least one primer in each pair should span an exon-exon junction to prevent amplification of genomic DNA.

  Gene	Forward Primer (5' - 3')	Reverse Primer (5' - 3')
  KLK3 (PSA)	CGCAAGTTCACCCTCAGAAGGT	GACGTGATACCTTGAAGCACACC
  TMPRSS2	CCTCTGAACGGGGAGTGGA	GGACGAACCAAGGAGTTCCA
  FKBP5	GAGAGGAGGGACCAGACAGG	GCTTTGCTTTGCCATAGGTG
  NKX3-1	AGACCTGGAGACCCGGAG	GAGGCTTTGACGGAGCAG
  CAMKK2	TGGAGCTGGTCGAGAAGG	GGCATAGGTGAGCTTGTTGG
  HPRT1 (Housekeeping)	CCTGGCGTCGTGATTAGTGAT	AGACGTTCAGTCCTGTCCATAA
  TBP (Housekeeping)	GAACATCATGGATCAGAACAACA	ATAGGGATTCCGGGAGTCAT

• qPCR Reaction:

  • Prepare the qPCR reaction mix using a SYBR Green-based qPCR master mix.

  • For a typical 20 µL reaction:

    • 10 µL 2x SYBR Green Master Mix

    • 1 µL Forward Primer (10 µM)

    • 1 µL Reverse Primer (10 µM)

    • 2 µL cDNA template

    • 6 µL Nuclease-free water

  • Perform the qPCR in a real-time PCR detection system with the following cycling conditions:

    • Initial Denaturation: 95°C for 10 minutes

    • 40 Cycles:

      • Denaturation: 95°C for 15 seconds

      • Annealing/Extension: 60°C for 1 minute

    • Melt Curve Analysis: To verify the specificity of the amplified product.

Data Analysis

The relative quantification of gene expression can be determined using the 2-ΔΔCt (Livak) method.

Figure 3: 2-ΔΔCt Method for Relative Quantification.

• Normalization to Housekeeping Gene (ΔCt): For each sample, normalize the Ct value of the target gene to the Ct value of the housekeeping gene (e.g., HPRT1 or TBP).

  • ΔCt = Ct (target gene) - Ct (housekeeping gene)

• Normalization to Control (ΔΔCt): Calculate the ΔΔCt by subtracting the average ΔCt of the vehicle-treated control group from the ΔCt of each treated sample.

  • ΔΔCt = ΔCt (treated sample) - Average ΔCt (vehicle control)

• Calculate Fold Change: The fold change in gene expression relative to the control is calculated as 2-ΔΔCt.

Conclusion

This application note provides a robust and detailed framework for investigating the effects of the AR degrader ARD-266 on the expression of AR-regulated genes. The described qPCR protocol, coupled with the provided data analysis method, offers a reliable means to quantify the dose-dependent efficacy of ARD-266 in a cellular context. This methodology is essential for researchers and drug development professionals seeking to characterize the molecular pharmacology of AR-targeting therapeutics.

References

• 1. commerce.bio-rad.com [commerce.bio-rad.com]
• 2. Reliable Housekeeping Gene Combination for Quantitative PCR of Lymph Nodes in Patients with Prostate Cancer | Anticancer Research [ar.iiarjournals.org]
• 3. Reliable Housekeeping Gene Combination for Quantitative PCR of Lymph Nodes in Patients with Prostate Cancer | Anticancer Research [ar.iiarjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. origene.com [origene.com]

Application Notes and Protocols: Determination of DC50 and IC50 Values for ARD-266

For Researchers, Scientists, and Drug Development Professionals

Introduction

ARD-266 is a highly potent, von Hippel-Lindau (VHL) E3 ligase-based Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the Androgen Receptor (AR).[1][2][3] The Androgen Receptor is a critical therapeutic target in the treatment of prostate cancer.[4][5] Unlike traditional inhibitors that block a protein's function, PROTACs like ARD-266 eliminate the target protein entirely by hijacking the cell's own ubiquitin-proteasome system.[6]

This document provides detailed protocols for quantifying the efficacy of ARD-266 through two key metrics:

• DC50 (Half-maximal Degradation Concentration): The concentration of ARD-266 required to degrade 50% of the target AR protein. This value is a direct measure of the PROTAC's degradation potency.

• IC50 (Half-maximal Inhibitory Concentration): The concentration of ARD-266 that inhibits a specific biological process (in this case, cell viability/proliferation) by 50%. This measures the downstream functional consequence of AR degradation.

Mechanism of Action

ARD-266 is a heterobifunctional molecule composed of a ligand that binds to the Androgen Receptor and another ligand that recruits the VHL E3 ubiquitin ligase.[7][8] This dual binding forms a ternary complex, bringing the E3 ligase into close proximity with the AR. The E3 ligase then tags the AR with ubiquitin molecules, marking it for destruction by the 26S proteasome.[6] The ARD-266 molecule is subsequently released to repeat the cycle.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ARD-266 | Androgen Receptor Degrader | DC Chemicals [dcchemicals.com]
• 4. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Application Notes and Protocols: The Use of ARD-266 in Xenograft Models of Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

ARD-266 is a potent, von Hippel-Lindau (VHL) E3 ligase-based Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the Androgen Receptor (AR).[1][2] The AR is a critical driver of prostate cancer growth and progression, making it a key therapeutic target.[3] Unlike traditional inhibitors that block the function of a protein, PROTACs like ARD-266 facilitate the ubiquitination and subsequent degradation of the target protein by the proteasome. This mechanism of action offers a promising strategy to overcome resistance mechanisms associated with conventional AR antagonists. In preclinical studies, ARD-266 has demonstrated high potency in degrading AR in various prostate cancer cell lines.[1][2][4] These application notes provide an overview of the available data on ARD-266 and detailed protocols for its evaluation in xenograft models of prostate cancer.

Data Presentation

While specific in vivo efficacy data from xenograft models, such as tumor growth inhibition percentages, have not been detailed in the public domain, the in vitro activity of ARD-266 is well-documented. The following tables summarize the potent in vitro degradation and gene expression modulation capabilities of ARD-266 in key prostate cancer cell lines.

Table 1: In Vitro Degradation Efficacy of ARD-266 [1][2][4]

Cell Line	DC₅₀ (nM)	Maximum AR Degradation (%)	Treatment Conditions
LNCaP	0.5	>95%	30 nM for 6 hours
VCaP	1.0	>95%	30 nM for 6 hours
22Rv1	0.2	>95%	10 nM for 6 hours

Table 2: Effect of ARD-266 on AR-Regulated Gene Expression in LNCaP Cells [1]

Gene Target	Effect	Concentration for >50% Reduction	Treatment Duration
PSA (KLK3)	Suppression of mRNA levels	10 nM	24 hours
TMPRSS2	Suppression of mRNA levels	10 nM	24 hours
FKBP5	Suppression of mRNA levels	10 nM	24 hours

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of ARD-266 and a general workflow for its evaluation in a prostate cancer xenograft model.

Caption: Mechanism of ARD-266 induced degradation of the Androgen Receptor.

Caption: General experimental workflow for evaluating ARD-266 in a xenograft model.

Experimental Protocols

The following protocols are based on established methodologies for prostate cancer xenograft studies and the analysis of AR degradation.

Protocol 1: Establishment of Prostate Cancer Xenograft Models (LNCaP or VCaP)

Materials:

• LNCaP or VCaP prostate cancer cells

• Appropriate cell culture medium (e.g., RPMI-1640 for LNCaP, DMEM for VCaP) with supplements

• Matrigel® Basement Membrane Matrix

• 6-8 week old male immunodeficient mice (e.g., NOD-SCID or NSG)

• Sterile PBS, syringes, and needles

Procedure:

• Culture LNCaP or VCaP cells to 80-90% confluency.

• Harvest cells using trypsin-EDTA and wash with sterile PBS.

• Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel® at a concentration of 1-5 x 10⁷ cells/mL.

• Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

• Monitor the mice for tumor formation. Palpable tumors are expected to form within 2-4 weeks.

• Measure tumor volume regularly using calipers (Volume = 0.5 x Length x Width²).

• Once tumors reach a mean volume of 100-200 mm³, randomize the mice into treatment and control groups.

Protocol 2: Administration of ARD-266 in Xenograft Models

Materials:

• ARD-266

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Dosing syringes and needles (for intraperitoneal or oral gavage)

Procedure:

• Prepare a stock solution of ARD-266 in DMSO.

• On each day of dosing, prepare the final formulation by diluting the stock solution in the vehicle to the desired concentration. It is recommended to prepare this solution fresh daily.

• Administer ARD-266 to the treatment group via the desired route (e.g., intraperitoneal injection or oral gavage). The dosing volume and frequency will need to be optimized, but a starting point could be 10-50 mg/kg daily.

• Administer an equivalent volume of the vehicle solution to the control group.

• Monitor the mice daily for any signs of toxicity, and record body weight and tumor volume 2-3 times per week.

Protocol 3: Western Blot Analysis of AR Degradation in Tumor Tissue

Materials:

• Excised tumor tissue

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane and transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-AR, anti-GAPDH/β-actin)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate and imaging system

Procedure:

• Homogenize the excised tumor tissue in ice-cold RIPA buffer.

• Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Determine the protein concentration of the lysate using a BCA assay.

• Denature 20-40 µg of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary anti-AR antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Re-probe the membrane with an antibody against a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

• Quantify the band intensities to determine the extent of AR degradation.

Protocol 4: Measurement of Serum Prostate-Specific Antigen (PSA) Levels

Materials:

• Blood samples collected from mice

• Serum separation tubes

• Human PSA ELISA kit

Procedure:

• Collect blood from the mice via a suitable method (e.g., tail vein or cardiac puncture at the study endpoint).

• Allow the blood to clot and then centrifuge to separate the serum.

• Store the serum at -80°C until analysis.

• Measure the concentration of human PSA in the serum using a commercially available ELISA kit, following the manufacturer's instructions.

• Compare the PSA levels between the vehicle-treated and ARD-266-treated groups to assess the in vivo activity of the compound on AR signaling.

Conclusion

ARD-266 is a highly potent PROTAC that effectively induces the degradation of the Androgen Receptor in prostate cancer cells. The provided protocols offer a framework for evaluating the in vivo efficacy and pharmacodynamic effects of ARD-266 in xenograft models of prostate cancer. While detailed in vivo efficacy data is not yet widely published, the exceptional in vitro potency of ARD-266 warrants further investigation into its potential as a novel therapeutic for prostate cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PROTACs in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of ARD-266 Mediated Androgen Receptor Degradation using Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted protein degradation has emerged as a powerful therapeutic modality in drug discovery. Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that induce the degradation of specific proteins by hijacking the cell's natural ubiquitin-proteasome system.[1][2] ARD-266 is a highly potent PROTAC designed to target the Androgen Receptor (AR), a key driver in prostate cancer.[3][4] This application note provides a detailed protocol for the quantitative analysis of ARD-266-induced AR degradation using mass spectrometry-based proteomics, a crucial tool for characterizing the efficacy and specificity of such compounds.

ARD-266 is composed of a ligand that binds to the Androgen Receptor and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[5][6][7][8] This dual binding induces the formation of a ternary complex, leading to the ubiquitination of the AR and its subsequent degradation by the proteasome.[6][9] Studies have shown that ARD-266 effectively degrades AR in various prostate cancer cell lines with high potency.[1][3][4][5][10][11]

Mechanism of Action of ARD-266

The mechanism of ARD-266 involves bringing the target protein (AR) into close proximity with an E3 ubiquitin ligase (VHL), which is part of the VHL/cullin2 E3 ligase complex.[6][7] This proximity facilitates the transfer of ubiquitin molecules to the AR. The polyubiquitinated AR is then recognized and degraded by the 26S proteasome.

Figure 1: Mechanism of ARD-266 induced protein degradation.

Quantitative Performance of ARD-266

ARD-266 has demonstrated potent and efficient degradation of the Androgen Receptor across multiple AR-positive prostate cancer cell lines. The half-maximal degradation concentration (DC50) is consistently in the low nanomolar to sub-nanomolar range.

Cell Line	DC50 (nM)	Max Degradation (%)	Conditions	Reference
LNCaP	0.2 - 1	>95%	24 hours	[3][4][5][11]
VCaP	0.2 - 1	>95%	24 hours	[3][4][5][11]
22Rv1	0.2 - 1	>95%	24 hours	[3][4][5][11]

Treatment of LNCaP and VCaP cells with 100 nM ARD-266 for as little as 6 hours resulted in near-complete elimination of the AR protein.[5] This degradation leads to a dose-dependent suppression of AR-regulated genes, such as PSA, TMPRSS2, and FKBP5.[1][5]

Experimental Protocol: Mass Spectrometry Analysis

This protocol outlines a bottom-up proteomics workflow for quantifying changes in protein abundance following ARD-266 treatment. Label-free quantification (LFQ) is described, but the sample preparation can be adapted for other methods like TMT or SILAC.

Figure 2: Experimental workflow for proteomic analysis.

1. Cell Culture and Treatment

• Culture AR-positive prostate cancer cells (e.g., LNCaP) in appropriate media to ~80% confluency.

• Treat cells with a range of ARD-266 concentrations (e.g., 0.1 nM to 100 nM) or a fixed concentration over a time course (e.g., 0, 2, 4, 8, 24 hours). Include a vehicle control (e.g., DMSO).

• Perform experiments in biological triplicate for statistical robustness.

• After treatment, wash cells twice with ice-cold PBS and harvest by scraping or trypsinization.

2. Cell Lysis and Protein Extraction

• Lyse cell pellets in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails.

• Incubate on ice for 30 minutes with periodic vortexing.

• Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant and determine protein concentration using a standard method (e.g., BCA assay).

3. Protein Digestion

• Take a standardized amount of protein (e.g., 50 µg) from each sample.

• Reduction: Add Dithiothreitol (DTT) to a final concentration of 10 mM and incubate at 56°C for 45 minutes.

• Alkylation: Cool to room temperature and add Iodoacetamide (IAA) to a final concentration of 25 mM. Incubate in the dark for 30 minutes.

• Digestion: Dilute the sample with 50 mM ammonium (B1175870) bicarbonate to reduce the denaturant concentration. Add sequencing-grade trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

4. Peptide Cleanup

• Stop the digestion by adding formic acid to a final concentration of 1%.

• Desalt the peptide samples using a C18 solid-phase extraction (SPE) column or tip according to the manufacturer's protocol.

• Dry the purified peptides in a vacuum centrifuge and resuspend in a solution of 2% acetonitrile (B52724)/0.1% formic acid for LC-MS/MS analysis.

5. LC-MS/MS Analysis

• Analyze peptide samples using a high-resolution mass spectrometer (e.g., LTQ-Orbitrap) coupled with a nano-liquid chromatography system.[12]

• Separate peptides on a C18 analytical column using a gradient of increasing acetonitrile concentration.

• Operate the mass spectrometer in a data-dependent acquisition (DDA) mode, acquiring a high-resolution full scan (MS1) followed by fragmentation (MS2) of the most intense precursor ions.

Data Analysis Protocol

The analysis of mass spectrometry data is critical for identifying and quantifying changes in the proteome.

Figure 3: Bioinformatic workflow for proteomics data analysis.

• Database Search and Protein Identification:

  • Process the raw MS files using a software platform like MaxQuant, Proteome Discoverer, or similar.

  • Search the MS/MS spectra against a human protein database (e.g., UniProt/Swiss-Prot).

  • Set search parameters to include carbamidomethylation of cysteine as a fixed modification and oxidation of methionine as a variable modification. Specify trypsin as the enzyme.

• Protein Quantification:

  • Use the software's label-free quantification (LFQ) algorithm to calculate protein intensities across all samples.

  • Normalize the data to account for variations in sample loading.

• Statistical Analysis:

  • Import the normalized LFQ intensity values into a statistical analysis environment (e.g., Perseus, R).

  • Perform statistical tests (e.g., t-test or ANOVA) to identify proteins with significantly different abundance between ARD-266 treated and control groups.

  • Visualize the results using volcano plots to highlight proteins that are both statistically significant (p-value) and exhibit a large magnitude of change (fold change). The primary protein of interest, AR, should be among the most significantly downregulated proteins.

Expected Results

The primary outcome of this analysis is the quantitative measurement of AR protein level reduction upon treatment with ARD-266. A successful experiment will show a significant, dose-dependent decrease in the normalized intensity of peptides corresponding to the Androgen Receptor. The proteome-wide analysis will also provide insights into the selectivity of ARD-266, confirming that the degradation effect is specific to AR and does not cause widespread off-target protein degradation.

References

• 1. Targeting Oncoproteins for Degradation by Small Molecule-Based Proteolysis-Targeting Chimeras (PROTACs) in Sex Hormone-Dependent Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inferring Proteolytic Processes from Mass Spectrometry Time Series Data Using Degradation Graphs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. Protein degradation technology: a strategic paradigm shift in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ARD-266 | Androgen Receptor Degrader | DC Chemicals [dcchemicals.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

ARD-266 Technical Support Center: Troubleshooting Solubility Issues

For researchers, scientists, and drug development professionals utilizing ARD-266, ensuring its proper dissolution is critical for experimental success. This technical support center provides a comprehensive guide to understanding and overcoming the solubility challenges associated with this potent PROTAC (Proteolysis Targeting Chimera) androgen receptor (AR) degrader.

Frequently Asked Questions (FAQs)

Q1: What is ARD-266 and why is its solubility a consideration?

A1: ARD-266 is a highly potent, von Hippel-Lindau (VHL) E3 ligase-based PROTAC designed to induce the degradation of the androgen receptor (AR).[1][2] Like many PROTACs, ARD-266 is a large, complex molecule with a high molecular weight (915.51 g/mol ) and significant hydrophobicity, which can lead to poor aqueous solubility.[1] Proper solubilization is essential for accurate dosing and to avoid compound precipitation in in vitro and in vivo experimental systems.

Q2: What is the recommended solvent for creating a stock solution of ARD-266?

A2: The recommended solvent for creating a stock solution of ARD-266 is dimethyl sulfoxide (B87167) (DMSO).[1] It is advised to use newly opened, high-purity DMSO, as hygroscopic (water-absorbing) DMSO can negatively impact solubility.[1]

Q3: What is the maximum concentration for a stock solution of ARD-266 in DMSO?

A3: A stock solution of up to 100 mg/mL (109.23 mM) in DMSO can be prepared.[1] Achieving this concentration may require sonication to ensure complete dissolution.[1]

Q4: How should I store the ARD-266 stock solution?

A4: ARD-266 stock solutions in DMSO should be stored at -20°C for long-term storage (up to one year) or -80°C (up to two years).[1] For short-term storage (a few days to weeks), 4°C is acceptable.[2] It is recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[1]

Troubleshooting Guide: Solubility Issues and Solutions

This guide addresses common problems researchers may encounter when working with ARD-266 solutions.

Q5: I observed precipitation when diluting my ARD-266 DMSO stock solution into aqueous media (e.g., cell culture medium, PBS). What should I do?

A5: This is a common issue when diluting a hydrophobic compound from an organic solvent into an aqueous solution. Here are several steps to troubleshoot and resolve this:

• Problem: The final concentration of DMSO in your aqueous solution may be too low to maintain the solubility of ARD-266.

• Solution 1: Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution is sufficient to keep ARD-266 dissolved, but low enough to avoid cellular toxicity (typically recommended to be below 0.5%).[3] You may need to perform a titration to find the optimal balance.

• Solution 2: Pre-warm the Aqueous Medium: Warming your cell culture medium or buffer to 37°C before adding the ARD-266 stock solution can help improve solubility.

• Solution 3: Gradual Dilution and Mixing: Instead of adding the stock solution directly to the final volume of aqueous media, try a serial dilution approach. Additionally, add the stock solution dropwise while gently vortexing or swirling the aqueous medium to promote rapid and uniform mixing.[3]

• Solution 4: Use of a Surfactant: For certain applications, the inclusion of a small amount of a biocompatible surfactant, such as Tween-80, in the final aqueous solution can help to maintain the solubility of hydrophobic compounds.

Q6: My ARD-266 powder is difficult to dissolve in DMSO, even at lower concentrations. What can I do?

A6: If you are experiencing difficulty dissolving ARD-266 powder in DMSO, consider the following:

• Problem: The dissolution process may be slow.

• Solution 1: Gentle Warming: Warm the solution in a water bath at a temperature of 37°C to aid dissolution. Avoid excessive heat, which could degrade the compound.[3]

• Solution 2: Sonication: Use a bath sonicator to provide mechanical agitation, which can significantly enhance the dissolution of the compound.[1][3]

• Solution 3: Vortexing: Vigorous vortexing can also help to break up clumps of powder and facilitate dissolution.

Data Presentation

Table 1: Solubility and Formulation Data for ARD-266

Parameter	Solvent/Vehicle	Concentration	Notes
Stock Solution Solubility	DMSO	100 mg/mL (109.23 mM)	Requires sonication. Use of fresh, anhydrous DMSO is recommended.[1]
In Vivo Formulation 1 (Suspension)	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	5 mg/mL	This formulation results in a suspended solution suitable for oral or intraperitoneal injection.[1]
In Vivo Formulation 2 (Suspension)	10% DMSO, 90% (20% SBE-β-CD in Saline)	5 mg/mL	This formulation results in a suspended solution suitable for oral or intraperitoneal injection.[1]
In Vivo Formulation 3 (Clear Solution)	10% DMSO, 90% Corn Oil	≥ 5 mg/mL	This formulation yields a clear solution, but its saturation point is unknown. Caution is advised for long-term dosing.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM ARD-266 Stock Solution in DMSO

• Materials:

  • ARD-266 powder (MW: 915.51 g/mol )

  • Anhydrous, high-purity DMSO

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipette

  • Vortex mixer

  • Bath sonicator (optional)

  • Water bath (optional)

• Procedure:

  • Accurately weigh the desired amount of ARD-266 powder in a sterile tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 9.16 mg of ARD-266.

  • Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of DMSO.

  • Tightly cap the tube and vortex vigorously for 1-2 minutes.

  • Visually inspect the solution for any undissolved particles.

  • If particles remain, sonicate the tube in a bath sonicator for 5-10 minutes or warm it in a 37°C water bath for 5-10 minutes, followed by vortexing.

  • Repeat step 5 until the solution is clear.

  • Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays

• Materials:

  • 10 mM ARD-266 stock solution in DMSO

  • Pre-warmed (37°C) sterile cell culture medium

  • Sterile microcentrifuge tubes or conical tubes

• Procedure:

  • Determine the final concentration of ARD-266 required for your experiment.

  • Calculate the volume of the 10 mM stock solution needed. For example, to prepare 1 mL of a 10 µM working solution, you will need 1 µL of the 10 mM stock solution.

  • It is recommended to perform a serial dilution to avoid pipetting very small volumes and to minimize precipitation. For instance, first dilute the 10 mM stock 1:100 in DMSO to get a 100 µM intermediate solution. Then, dilute this intermediate solution 1:10 in your pre-warmed cell culture medium.

  • Add the ARD-266 stock or intermediate solution to the pre-warmed medium while gently swirling the tube to ensure rapid and even mixing.

  • Visually inspect the final working solution for any signs of precipitation. If cloudiness or particles are observed, refer to the troubleshooting guide (Q5).

  • Ensure the final DMSO concentration in the working solution is below the tolerance level for your specific cell line (typically <0.5%).

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ARD-266 | Androgen Receptor Degrader | DC Chemicals [dcchemicals.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Western Blot Artifacts for ARD-266

Welcome to the technical support center for ARD-266. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common artifacts that may be encountered during Western blot analysis of the Androgen Receptor (AR) degradation following treatment with ARD-266, a PROTAC AR degrader.

ARD-266 is designed to induce the degradation of the AR protein.[1] Therefore, a successful Western blot experiment will typically show a significant reduction or complete absence of the AR protein band in treated samples compared to untreated controls. Artifacts can interfere with the accurate interpretation of these results. This guide provides troubleshooting advice in a question-and-answer format to address specific experimental issues.

FAQs and Troubleshooting Guides

High Background

High background can obscure the specific signal, making it difficult to determine the true level of AR protein.

Question: I am observing high background on my Western blot. What are the possible causes and how can I resolve this?

Answer: High background can be caused by several factors, from inadequate blocking to excessive antibody concentrations.[2] Below is a summary of potential causes and solutions.

Potential Cause	Recommended Solution
Inadequate Blocking	Increase blocking time (e.g., 1-2 hours at room temperature or overnight at 4°C).[2][3] Increase the concentration of the blocking agent (e.g., 3-5% BSA or non-fat dry milk).[2][4] Consider trying a different blocking agent.[3][5] Ensure the blocking buffer is fresh and well-dissolved.[6]
Excessive Antibody Concentration	Decrease the concentration of the primary and/or secondary antibody.[2][5] Perform an antibody titration to determine the optimal concentration.
Insufficient Washing	Increase the number and/or duration of wash steps.[2][5] Increase the volume of wash buffer.[4] Add a detergent like Tween 20 (0.05-0.1%) to your wash buffer.[2][5]
Contaminated Buffers	Prepare fresh buffers and filter them if necessary.[4][5]
Membrane Drying	Ensure the membrane remains hydrated throughout the entire process.[3][4]
High Exposure Time	Reduce the film exposure time or the signal acquisition time on a digital imager.[5]

Non-Specific Bands

The presence of unexpected bands can complicate the interpretation of AR degradation.

Question: My blot shows multiple non-specific bands in addition to the expected AR band. What could be wrong?

Answer: Non-specific bands can arise from issues with the primary or secondary antibodies, or from problems with the sample itself.[7]

Potential Cause	Recommended Solution
Primary Antibody Concentration Too High	Reduce the primary antibody concentration and/or incubation time.[5][7]
Secondary Antibody Cross-Reactivity	Run a control lane with only the secondary antibody to check for non-specific binding.[8] Use a pre-adsorbed secondary antibody.[8]
Protein Degradation	Add protease inhibitors to your lysis buffer during sample preparation.[9][10] Keep samples on ice or at 4°C during preparation.[9]
Too Much Protein Loaded	Reduce the total amount of protein loaded per well.[5][11]
Contaminated Samples or Buffers	Use fresh, filtered buffers and handle samples carefully to avoid contamination.

Weak or No Signal

A faint or absent AR band in the control lane can make it impossible to assess the effect of ARD-266.

Question: I am not seeing a band for AR in my control lane, or the signal is very weak. How can I improve my signal?

Answer: Weak or no signal can be due to a number of issues, from suboptimal antibody concentrations to inefficient protein transfer.[12]

Potential Cause	Recommended Solution
Insufficient Primary Antibody	Increase the primary antibody concentration or extend the incubation time (e.g., overnight at 4°C).[5][12]
Inactive Antibody	Ensure antibodies have been stored correctly and have not expired.[5] Use a fresh aliquot of the antibody.
Low Target Protein Abundance	Increase the amount of protein loaded onto the gel.[11][13] Consider using a positive control lysate known to express AR.[12]
Inefficient Protein Transfer	Verify successful transfer by staining the membrane with Ponceau S after transfer.[4][14] Optimize transfer time and buffer composition. For high molecular weight proteins, adding a small amount of SDS (0.01-0.05%) to the transfer buffer may help.[5]
Incorrect Secondary Antibody	Ensure the secondary antibody is compatible with the primary antibody's host species.
Inactive Detection Reagent	Use fresh detection substrate.[5]

Uneven Spots or Blotchy Background

An uneven background can lead to inconsistent and unquantifiable results.

Question: My blot has a speckled or patchy appearance. What causes this and how can I fix it?

Answer: Blotchy or uneven backgrounds are often due to problems with blocking, antibody solutions, or membrane handling.[3][15]

Potential Cause	Recommended Solution
Aggregates in Blocking Buffer	Ensure the blocking agent is completely dissolved.[16] Filter the blocking buffer.[16][17]
Antibody Aggregates	Centrifuge and/or filter the antibody solutions before use to remove aggregates.[4]
Air Bubbles During Transfer	Carefully remove any air bubbles between the gel and the membrane when assembling the transfer sandwich.[4][16] A roller can be used for this purpose.[4]
Uneven Agitation	Ensure consistent and gentle agitation during all incubation and wash steps.[3][4]
Membrane Contamination	Handle the membrane with clean forceps and gloves to avoid introducing contaminants.[4]

Experimental Protocols

A standard Western blot protocol is provided below. Note that optimization of specific steps such as antibody concentrations and incubation times may be necessary.

General Western Blotting Protocol

• Sample Preparation: Lyse cells in an appropriate buffer containing protease and phosphatase inhibitors. Determine protein concentration using a standard assay (e.g., BCA).

• SDS-PAGE: Denature protein lysates by boiling in Laemmli buffer. Load equal amounts of protein into the wells of a polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane for at least 1 hour at room temperature or overnight at 4°C with a suitable blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) to prevent non-specific antibody binding.[6]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against AR, diluted in blocking buffer, according to the manufacturer's recommendations. This is typically done for several hours at room temperature or overnight at 4°C with gentle agitation.

• Washing: Wash the membrane several times with wash buffer (e.g., TBST) to remove unbound primary antibody.[2]

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody, diluted in blocking buffer, for 1 hour at room temperature with gentle agitation.

• Final Washes: Repeat the washing steps to remove unbound secondary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and detect the signal using X-ray film or a digital imaging system.

Visual Guides

ARD-266 Mechanism of Action

The following diagram illustrates the PROTAC-mediated degradation of the Androgen Receptor (AR) induced by ARD-266.

Caption: Mechanism of ARD-266 induced degradation of the Androgen Receptor.

General Western Blot Workflow

This diagram outlines the major steps in a typical Western blotting experiment.

Caption: A step-by-step overview of the Western blot experimental workflow.

Troubleshooting Logic for High Background

This decision tree provides a logical approach to troubleshooting high background issues.

Caption: A troubleshooting decision tree for resolving high background in Western blots.

References

• 1. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. arp1.com [arp1.com]
• 3. bosterbio.com [bosterbio.com]
• 4. stjohnslabs.com [stjohnslabs.com]
• 5. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. biossusa.com [biossusa.com]
• 7. azurebiosystems.com [azurebiosystems.com]
• 8. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 9. blog.addgene.org [blog.addgene.org]
• 10. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 11. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 12. Western Blot Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 13. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 14. Western blot troubleshooting guide! [jacksonimmuno.com]
• 15. assaygenie.com [assaygenie.com]
• 16. arp1.com [arp1.com]
• 17. bio-rad.com [bio-rad.com]

ARD-266 Technical Support Center: Troubleshooting Potential Off-Target Effects

This technical support center provides guidance for researchers, scientists, and drug development professionals using ARD-266. The information is presented in a question-and-answer format to address specific issues that may arise during experiments, with a focus on understanding and identifying potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ARD-266?

ARD-266 is a potent proteolysis-targeting chimera (PROTAC) designed to specifically target the Androgen Receptor (AR) for degradation.[1][2][3][4][5][6] It functions as a bifunctional molecule: one end binds to the Androgen Receptor, and the other end recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] This proximity induces the ubiquitination of the AR, marking it for degradation by the proteasome.[2][7] This leads to a reduction in the total cellular levels of the AR protein.[1][4]

Q2: Has the proteome-wide selectivity of ARD-266 been characterized?

As of the latest reviews, the comprehensive proteome-wide selectivity of ARD-266 has not been publicly established.[8] This means that while it is highly potent in degrading the Androgen Receptor, its interactions with other proteins (off-targets) have not been fully mapped. This lack of extensive off-target profiling is a limitation for its use as a general tool for studying Androgen Receptor-specific downregulation.[8]

Q3: What are the expected on-target effects of ARD-266 in cell-based assays?

The primary on-target effect of ARD-266 is the potent and effective degradation of the Androgen Receptor protein.[1][4][9] In AR-positive prostate cancer cell lines such as LNCaP, VCaP, and 22Rv1, ARD-266 has been shown to induce over 95% degradation of the AR protein.[4][9] This degradation, in turn, leads to the suppression of AR-regulated gene expression, such as PSA, TMPRSS2, and FKBP5.[1]

Troubleshooting Guide

Issue 1: Unexpected Phenotypic Changes Observed

Question: I am observing phenotypic changes in my cells treated with ARD-266 that are not consistent with the known functions of the Androgen Receptor. Could this be due to off-target effects?

Answer: It is possible that unexpected phenotypic changes are a result of off-target effects, especially since the proteome-wide selectivity of ARD-266 has not been fully determined.[8] Off-target interactions can lead to the modulation of other signaling pathways.

Troubleshooting Steps:

• Confirm On-Target Activity: First, verify that ARD-266 is effectively degrading the Androgen Receptor in your experimental system. This can be done via Western Blot or other protein quantification methods.

• Dose-Response Analysis: Perform a dose-response experiment. If the unexpected phenotype occurs at concentrations significantly higher than those required for AR degradation, it may suggest an off-target effect.

• Use a Negative Control: A structurally similar but inactive version of ARD-266, if available, can be a valuable negative control to determine if the observed effects are due to the specific chemical structure of ARD-266.

• Orthogonal Approach: Use a different modality to inhibit AR function, such as an AR antagonist or siRNA, to see if the phenotype is replicated. If the phenotype is unique to ARD-266 treatment, it strengthens the possibility of an off-target effect.

Issue 2: Discrepancies in Efficacy Across Different Cell Lines

Question: ARD-266 shows potent AR degradation in one cell line, but in another, the degradation is less efficient, or I observe significant cytotoxicity at low concentrations. What could be the reason?

Answer: Discrepancies in the efficacy and cytotoxicity of ARD-266 across different cell lines can be attributed to several factors, including potential off-target effects.

Troubleshooting Steps:

• Assess E3 Ligase Component Levels: The activity of ARD-266 is dependent on the presence of the VHL E3 ligase.[2] Verify the expression levels of VHL in your different cell lines. Lower levels of VHL could lead to less efficient AR degradation.

• Evaluate Potential Off-Target Engagement: In cell lines where you observe high cytotoxicity at low concentrations, it is possible that ARD-266 is interacting with a critical off-target protein that is more abundant or essential in that specific cell line.

• Comprehensive Off-Target Profiling: For in-depth investigation, consider performing an unbiased proteomics study, such as mass spectrometry-based thermal shift assays (CETSA), to identify proteins that are directly engaged by ARD-266 in your cells.

Quantitative Data Summary

Parameter	Cell Lines	Value	Reference
DC₅₀ (AR Degradation)	LNCaP, VCaP, 22Rv1	0.2-1 nM	[1][4][6][9]
Maximum AR Degradation	LNCaP, VCaP, 22Rv1	>95%	[4][9]
Recommended Cellular Concentration	General Use	10-100 nM	[8]

Experimental Protocols

Protocol 1: Western Blot for Androgen Receptor Degradation

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of harvest.

• Treatment: Treat cells with a dose-range of ARD-266 (e.g., 0.1 nM to 100 nM) and a vehicle control (e.g., DMSO) for the desired time (e.g., 6, 12, or 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate by electrophoresis, and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with a primary antibody against the Androgen Receptor. Use an antibody against a housekeeping protein (e.g., GAPDH, β-actin) as a loading control.

• Detection and Analysis: Use a secondary antibody conjugated to HRP and an ECL substrate for detection. Quantify band intensities to determine the percentage of AR degradation relative to the vehicle control.

Visualizations

Caption: Mechanism of action of ARD-266 leading to AR degradation.

Caption: Troubleshooting workflow for unexpected phenotypes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. ARD-266|COA [dcchemicals.com]
• 7. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Probe ARD-266 | Chemical Probes Portal [chemicalprobes.org]
• 9. medkoo.com [medkoo.com]

ARD-266 dose-response curve not as expected

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues that may arise during experiments with ARD-266.

Frequently Asked Questions (FAQs)

Q1: What is ARD-266 and how does it work?

ARD-266 is a highly potent, von Hippel-Lindau (VHL) E3 ligase-based Proteolysis Targeting Chimera (PROTAC) designed to degrade the Androgen Receptor (AR).[1][2] It functions by simultaneously binding to the AR protein and the VHL E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the AR.[2][3] This mechanism effectively reduces AR protein levels in cells.[1][4]

Q2: In which cell lines is ARD-266 active?

ARD-266 has been shown to effectively induce the degradation of the AR protein in AR-positive prostate cancer cell lines, including LNCaP, VCaP, and 22Rv1, with reported DC50 values in the range of 0.2-1 nM.[1][4]

Q3: What is the recommended concentration range for ARD-266 in cellular assays?

For cellular experiments, a concentration range of 10-100 nM is generally recommended to observe significant degradation of the Androgen Receptor.[5]

Q4: How quickly can I expect to see AR protein degradation after treatment with ARD-266?

In cell lines such as LNCaP, treatment with ARD-266 can lead to a noticeable reduction in AR protein levels within 3 hours, with near-complete elimination observed after 6 hours of treatment.[1]

Troubleshooting Guide: Unexpected Dose-Response Curve for ARD-266

This guide addresses potential reasons why your ARD-266 dose-response curve may not exhibit the expected sigmoidal shape or potency.

Problem: The dose-response curve is flat or shows weak activity.

A flat or weak dose-response curve suggests that ARD-266 is not effectively inducing the degradation of the Androgen Receptor at the tested concentrations.

Potential Cause	Troubleshooting Steps
Cell Line Suitability	Confirm that the cell line used expresses the Androgen Receptor and the VHL E3 ligase. Different cell lines can have varying sensitivities.[6]
Cell Health and Density	Ensure that cells are healthy, in the logarithmic growth phase, and plated at a consistent density. Over-confluent or unhealthy cells can lead to inconsistent results.[6]
Compound Integrity	Verify the integrity and concentration of the ARD-266 stock solution. Improper storage or multiple freeze-thaw cycles can degrade the compound.
Incubation Time	As a PROTAC, the degradation process is time-dependent. Optimize the incubation time to allow for sufficient degradation of the target protein.[6]
Assay Readout	Ensure the assay readout (e.g., Western blot, ELISA) is sensitive enough to detect changes in AR protein levels.

Problem: The dose-response curve shows a "hook effect" (bell-shaped curve).

The "hook effect" is a phenomenon sometimes observed with PROTACs, where the efficacy decreases at higher concentrations due to the formation of non-productive ternary complexes.

Potential Cause	Troubleshooting Steps
High Compound Concentration	Extend the lower end of your dose-response curve to include more dilute concentrations. This will help to define the initial rise in activity.
Ternary Complex Formation	This is an inherent characteristic of some PROTACs. The bell-shaped curve is a valid result and reflects the mechanism of action.

Problem: High variability between replicate wells.

High variability can obscure the true dose-response relationship.

Potential Cause	Troubleshooting Steps
Inconsistent Cell Plating	Ensure a homogenous cell suspension and consistent cell numbers are plated in each well. Consider avoiding the outer wells of the plate to minimize "edge effects".[6]
Improper Reagent Mixing	Thoroughly mix all reagents, including serial dilutions of ARD-266, before adding them to the wells.[6]
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent liquid handling.

Experimental Protocols

Western Blot for AR Degradation

• Cell Seeding: Plate cells at an appropriate density in a multi-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of ARD-266 for the desired time points (e.g., 3, 6, 12, 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate the proteins by electrophoresis, and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against AR and a loading control (e.g., GAPDH, β-actin). Subsequently, incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the AR signal to the loading control.

Visualizations

Caption: ARD-266 Mechanism of Action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Probe ARD-266 | Chemical Probes Portal [chemicalprobes.org]
• 6. benchchem.com [benchchem.com]

inconsistent results with ARD-266 experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving ARD-266. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during your research.

Frequently Asked Questions (FAQs)

Q1: What is ARD-266 and what is its primary mechanism of action?

ARD-266 is a highly potent, small-molecule PROTAC (Proteolysis Targeting Chimera) designed for the targeted degradation of the Androgen Receptor (AR).[1][2] It functions by simultaneously binding to the AR protein and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[3][4] This proximity induces the ubiquitination of the AR, marking it for degradation by the proteasome.[3] This mechanism effectively reduces the total cellular levels of the AR protein.[1][5]

Q2: In which cell lines has ARD-266 been shown to be effective?

ARD-266 has demonstrated effective degradation of the Androgen Receptor in AR-positive prostate cancer cell lines, including LNCaP, VCaP, and 22Rv1.[1][2][5]

Q3: What is the recommended concentration range for ARD-266 in cellular experiments?

The recommended concentration for cellular use is typically between 10-100 nM.[6]

Q4: How quickly can I expect to see AR protein degradation after treatment with ARD-266?

Effective reduction of AR protein levels has been observed in as little as 3 hours of treatment, with near-complete elimination after 6 hours in LNCaP cells.[1]

Q5: How should I store ARD-266?

For long-term storage, ARD-266 powder should be stored at -20°C for up to 2 years.[2]

Quantitative Data Summary

Parameter	Value	Cell Lines	Reference
DC50	0.2-1 nM	LNCaP, VCaP, 22Rv1	[1][2][5]
Effective Concentration	10-100 nM	General Cellular Use	[6]
Time to Effect	3-6 hours	LNCaP, VCaP	[1]

Signaling Pathway Diagram

Caption: Mechanism of action for ARD-266 as a PROTAC degrader of the Androgen Receptor.

Experimental Protocol: Western Blot for AR Degradation

This protocol provides a general framework for assessing the degradation of the Androgen Receptor in prostate cancer cell lines following treatment with ARD-266.

• Cell Culture and Seeding:

  • Culture AR-positive prostate cancer cells (e.g., LNCaP, VCaP) in appropriate media and conditions.

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• ARD-266 Treatment:

  • Prepare a stock solution of ARD-266 in DMSO.

  • Dilute the stock solution in cell culture media to the desired final concentrations (e.g., 0.1, 1, 10, 100 nM). Include a vehicle-only control (DMSO).

  • Remove the media from the cells and replace it with the media containing ARD-266 or the vehicle control.

  • Incubate the cells for the desired time points (e.g., 3, 6, 12, 24 hours).

• Cell Lysis:

  • After incubation, wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing periodically.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli sample buffer.

  • Denature the samples by heating at 95°C for 5 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against the Androgen Receptor overnight at 4°C.

  • Include a loading control, such as β-actin or GAPDH, to ensure equal protein loading.

  • Wash the membrane with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the AR band intensity to the loading control.

  • Compare the AR levels in the ARD-266 treated samples to the vehicle control to determine the extent of degradation.

Troubleshooting Guide

Issue 1: Inconsistent or No AR Protein Degradation

Potential Cause	Recommended Solution
Cell Passage Number	High passage numbers can lead to inconsistent results. Use cells with a low and consistent passage number across all experiments.[7]
Cell Density	Cell response to drugs can vary with density. Optimize cell seeding density to ensure consistent growth rates.[7]
ARD-266 Stability	For longer incubation times, the compound may degrade. Consider daily media changes with fresh ARD-266.[7]
Incorrect Dosing	Ensure accurate and consistent administration of ARD-266. Normalize the dose if comparing between different experimental setups.[8]
Proteasome Inhibition	If other compounds are used, they may be inadvertently inhibiting the proteasome. Ensure no proteasome inhibitors are present. The effects of ARD-266 can be prevented by pretreatment with proteasome inhibitors.[6]
VHL Ligand Competition	Pre-treatment of cells with a VHL ligand can prevent the effects of ARD-266.[6] Ensure no competing VHL ligands are in the experimental system.

Issue 2: High Variability Between Replicates

Potential Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a homogenous cell suspension and careful pipetting to seed an equal number of cells in each well.
Edge Effects in Multi-well Plates	Evaporation and temperature gradients can affect cells in the outer wells. Avoid using the outermost wells of the plate for critical experiments.
Variable Incubation Times	Stagger the addition of reagents and the termination of the experiment to ensure consistent incubation times for all samples.
Inaccurate Pipetting	Use calibrated pipettes and proper technique, especially when working with small volumes of concentrated stock solutions.

Issue 3: Discrepancy Between In Vitro and In Vivo Results

Potential Cause	Recommended Solution
Poor Bioavailability/Permeability	The compound may not be reaching the target tissue in sufficient concentrations in an in vivo model.[8] Conduct pharmacokinetic studies to assess drug exposure.
Off-Target Effects	The compound may have unintended interactions in a complex biological system.[8] While ARD-266 is potent for AR, its proteome-wide selectivity has not been fully established.[6]
Metabolism of ARD-266	The compound may be metabolized in vivo, leading to reduced efficacy. Analyze for the presence of metabolites.
Vehicle Toxicity	The vehicle used for in vivo administration may have its own toxic effects. Always include a vehicle-only control group.[9]

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting inconsistent experimental results with ARD-266.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ARD-266 | Androgen Receptor Degrader | DC Chemicals [dcchemicals.com]
• 3. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Probe ARD-266 | Chemical Probes Portal [chemicalprobes.org]
• 7. news-medical.net [news-medical.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: ARD-266 and Ternary Complex Formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the use of ARD-266, with a specific focus on the hook effect in ternary complex formation.

Frequently Asked Questions (FAQs)

Q1: What is ARD-266 and how does it work?

ARD-266 is a highly potent Proteolysis Targeting Chimera (PROTAC) designed to degrade the Androgen Receptor (AR).[1][2][3] It is a heterobifunctional molecule, meaning it has two key components: one end binds to the Androgen Receptor, and the other end binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][4] By bringing the AR and VHL into close proximity, ARD-266 facilitates the formation of a ternary complex (AR-ARD-266-VHL), leading to the ubiquitination of AR and its subsequent degradation by the proteasome.[4] Notably, ARD-266 was designed using an E3 ligase ligand with a relatively weak binding affinity, yet it still achieves potent degradation of the target protein.[2][4][5]

Q2: What is the "hook effect" in the context of ARD-266 and other PROTACs?

The hook effect, also known as the prozone effect, is a phenomenon where an increase in the concentration of a PROTAC like ARD-266 beyond an optimal point leads to a decrease in its efficacy (i.e., reduced target protein degradation).[6][7][8] This occurs because at excessively high concentrations, ARD-266 is more likely to form separate binary complexes with either the Androgen Receptor (AR-ARD-266) or the VHL E3 ligase (ARD-266-VHL), rather than the productive ternary complex required for degradation.[6][9][10] This leads to a characteristic bell-shaped dose-response curve.[6][11]

Q3: Why is the formation of the ternary complex so critical for ARD-266's function?

The ternary complex is the cornerstone of ARD-266's mechanism of action.[12][13] Its formation is the essential step that brings the target protein (AR) and the E3 ligase (VHL) into proximity, allowing the E3 ligase to transfer ubiquitin molecules to the target. This ubiquitination acts as a molecular tag, marking the AR for destruction by the cell's proteasome. Without the formation of a stable and productive ternary complex, ubiquitination and subsequent degradation cannot occur.

Q4: What are the recommended cellular concentrations for using ARD-266?

The recommended concentration for cellular use of ARD-266 is in the range of 10-100 nM.[14] ARD-266 has been shown to effectively induce degradation of the AR protein in various prostate cancer cell lines with DC50 values (the concentration required to degrade 50% of the target protein) between 0.2-1 nM.[1][3][15] However, the optimal concentration can vary depending on the cell line, experimental conditions, and incubation time. It is always advisable to perform a dose-response experiment to determine the optimal concentration for your specific system.

Troubleshooting Guide

Problem: A bell-shaped dose-response curve is observed, with decreased AR degradation at high concentrations of ARD-266.

• Likely Cause: You are observing the "hook effect."[6][11]

• Troubleshooting Steps:

  • Confirm the Hook Effect: Repeat the experiment with a broader and more granular range of ARD-266 concentrations, particularly at the higher end where the effect is seen.[11]

  • Determine the Optimal Concentration: Identify the concentration that results in the maximum degradation (Dmax) and use concentrations at or below this for future experiments.[11]

  • Assess Ternary Complex Formation: Employ biophysical or cellular assays such as NanoBRET, Co-Immunoprecipitation (Co-IP), or TR-FRET to directly measure the formation of the AR-ARD-266-VHL ternary complex at different concentrations.[11][12][13] This can help to correlate the decrease in degradation with a reduction in ternary complex formation.

  • Optimize Incubation Time: Perform a time-course experiment at a fixed, optimal concentration of ARD-266 to determine the ideal incubation time for maximal degradation.[16]

Problem: No or very low degradation of the Androgen Receptor is observed.

• Likely Causes:

  • The concentration range tested is too high and falls entirely within the hook effect region.[11]

  • Insufficient expression of AR or VHL in the cell line being used.[16]

  • The ARD-266 is not cell-permeable or is unstable in the experimental conditions.

  • The ternary complex is forming but is not in a productive conformation for ubiquitination.[6]

• Troubleshooting Steps:

  • Test a Wider Concentration Range: Conduct an experiment with a very broad range of ARD-266 concentrations (e.g., 1 pM to 100 µM).[11]

  • Verify Protein Expression: Use Western Blotting to confirm the expression levels of both the Androgen Receptor and VHL in your cell model.[16]

  • Confirm Target Engagement: Use cellular thermal shift assays (CETSA) or NanoBRET assays to confirm that ARD-266 is binding to AR and VHL inside the cells.[16]

  • Assess Ubiquitination: Perform an in-cell or in vitro ubiquitination assay to determine if the Androgen Receptor is being ubiquitinated in the presence of ARD-266.[6]

Data Presentation

Table 1: Representative Dose-Response Data for ARD-266 Demonstrating the Hook Effect

ARD-266 Concentration (nM)	% AR Protein Remaining (Normalized to Vehicle)	Ternary Complex Formation (Relative Luminescence Units)
0 (Vehicle)	100%	0
0.1	75%	1500
1	20%	6000
10	5%	8500
100	15%	9500
1000	40%	7000
10000	70%	3000

This is example data and may not reflect the exact results for ARD-266 in all systems.

Table 2: Key Parameters for ARD-266

Parameter	Value	Cell Lines	Reference
DC50	0.2-1 nM	LNCaP, VCaP, 22Rv1	[1][3][15]
Recommended Cellular Concentration	10-100 nM	General	[14]
E3 Ligase Recruited	von Hippel-Lindau (VHL)	N/A	[1][4]

Visualizations

Caption: Mechanism of ARD-266 induced degradation of the Androgen Receptor.

Caption: The Hook Effect: Optimal vs. High PROTAC concentrations.

Caption: Troubleshooting workflow for the ARD-266 hook effect.

Experimental Protocols

Protocol 1: Dose-Response Analysis of ARD-266-Mediated AR Degradation by Western Blot

This protocol is designed to determine the optimal concentration of ARD-266 for Androgen Receptor degradation and to identify a potential hook effect.

• Cell Culture and Treatment:

  • Plate prostate cancer cells (e.g., LNCaP, VCaP) at an appropriate density and allow them to adhere overnight.

  • Prepare a wide range of ARD-266 concentrations (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO).

  • Treat the cells with the different concentrations of ARD-266 for a predetermined time (e.g., 16 or 24 hours).[16]

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.[16]

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • After electrophoresis, transfer the proteins to a PVDF or nitrocellulose membrane.[16]

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific to the Androgen Receptor overnight at 4°C. Also, probe a separate membrane or the same one (after stripping) with an antibody for a loading control (e.g., GAPDH or β-actin).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

• Detection and Analysis:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities for AR and the loading control. Normalize the AR band intensity to the loading control for each sample.

  • Plot the normalized AR levels against the concentration of ARD-266 to generate a dose-response curve.

Protocol 2: Co-Immunoprecipitation (Co-IP) to Detect Ternary Complex Formation

This protocol provides a method to qualitatively or semi-quantitatively assess the formation of the AR-ARD-266-VHL ternary complex in cells.[17][18]

• Cell Treatment and Lysis:

  • Treat cells with the desired concentrations of ARD-266 (including a concentration in the suspected hook effect range) and a vehicle control for a short duration (e.g., 2-4 hours).

  • Lyse the cells in a non-denaturing lysis buffer (e.g., Triton X-100 based buffer) with protease inhibitors.

• Immunoprecipitation:

  • Pre-clear the cell lysates with protein A/G beads.

  • Incubate the pre-cleared lysates with an antibody against one component of the complex (e.g., anti-VHL antibody) overnight at 4°C.

  • Add protein A/G beads to pull down the antibody-protein complexes.

  • Wash the beads extensively with lysis buffer to remove non-specific binders.[18]

• Elution and Western Blot Analysis:

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Run the eluted samples on an SDS-PAGE gel and perform a Western blot.

  • Probe the membrane with antibodies against the other components of the complex (e.g., anti-AR antibody) to confirm their co-precipitation. An increase in the co-precipitated protein at the optimal ARD-266 concentration, followed by a decrease at higher concentrations, would be indicative of the hook effect on ternary complex formation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. ARD-266 | Androgen Receptor Degrader | DC Chemicals [dcchemicals.com]
• 4. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Cooperative binding mitigates the high-dose hook effect - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Modeling the Effect of Cooperativity in Ternary Complex Formation and Targeted Protein Degradation Mediated by Heterobifunctional Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. benchchem.com [benchchem.com]
• 12. Mechanistic and Structural Features of PROTAC Ternary Complexes | Springer Nature Experiments [experiments.springernature.com]
• 13. Mechanistic and Structural Features of PROTAC Ternary Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Probe ARD-266 | Chemical Probes Portal [chemicalprobes.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. benchchem.com [benchchem.com]
• 17. Protocol to test for the formation of ternary protein complexes in vivo or in vitro using a two-step immunoprecipitation approach - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Addressing ARD-266 Resistance Mechanisms

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ARD-266, a potent Androgen Receptor (AR) PROTAC degrader. The information is designed to help address specific issues that may be encountered during experiments, with a focus on potential mechanisms of resistance.

Frequently Asked Questions (FAQs)

Q1: What is ARD-266 and how does it work?

A1: ARD-266 is a proteolysis-targeting chimera (PROTAC). It is a heterobifunctional molecule designed to specifically target the Androgen Receptor (AR) for degradation.[1][2] It functions by simultaneously binding to the AR and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[3] This proximity induces the ubiquitination of AR, marking it for degradation by the cell's natural disposal system, the proteasome. This mechanism of action differs from traditional AR inhibitors which only block the receptor's function.

Diagram: Mechanism of Action of ARD-266

Caption: Workflow of ARD-266 mediated AR degradation.

Q2: In which cell lines is ARD-266 effective?

A2: ARD-266 has been shown to be highly effective in inducing the degradation of the AR protein in several AR-positive prostate cancer cell lines, including LNCaP, VCaP, and 22Rv1.[3]

Q3: What are the typical DC50 values for ARD-266?

A3: The half-maximal degradation concentration (DC50) for ARD-266 in AR-positive prostate cancer cell lines is in the low nanomolar range, typically between 0.2-1 nM.[1][2][3]

Troubleshooting Guide: Investigating ARD-266 Resistance

The emergence of resistance is a potential challenge in targeted therapies. While specific resistance to ARD-266 has not been extensively documented in published literature, based on the mechanism of action of PROTACs, several potential resistance mechanisms can be hypothesized. This guide provides a framework for investigating these possibilities.

Problem 1: Reduced or No AR Degradation Observed

If you observe a decrease in the efficiency of ARD-266-mediated AR degradation, consider the following potential causes and troubleshooting steps.

Potential Causes and Solutions

Potential Cause	Suggested Troubleshooting Steps
Alterations in the VHL E3 Ligase Complex	1. Sequence VHL and other key components of the E3 ligase complex (e.g., CUL2, ELOB/C) in your resistant cells to identify potential mutations that may impair ARD-266 binding or overall ligase function.
2. Assess protein expression levels of VHL, CUL2, and other relevant components via Western blot to check for downregulation.
Mutations in the Androgen Receptor	1. Sequence the AR gene in resistant cells to identify mutations in the ligand-binding domain that might interfere with ARD-266 binding.
2. Perform a competitive binding assay to assess if the identified AR mutations affect the binding affinity of ARD-266.
Upregulation of the Ubiquitin-Proteasome System	1. Analyze the expression of proteasome subunits via quantitative proteomics or qPCR to determine if there is an upregulation in resistant cells.
2. Measure proteasome activity in cell lysates from both sensitive and resistant cells using a proteasome activity assay.
Experimental/Cell Culture Issues	1. Confirm cell line identity and integrity through STR profiling.
2. Optimize ARD-266 concentration and treatment duration. A "hook effect" can occur at high concentrations of PROTACs, leading to reduced degradation. Perform a dose-response experiment with a wide range of concentrations.
3. Ensure proper storage and handling of ARD-266 to maintain its stability and activity.

Diagram: Troubleshooting Workflow for Lack of ARD-266 Activity

Caption: A logical workflow for troubleshooting lack of ARD-266 activity.

Experimental Protocols

Protocol 1: Generation of ARD-266 Resistant Cell Lines

This protocol describes a general method for generating cell lines with acquired resistance to ARD-266 through continuous exposure to escalating drug concentrations.

Materials:

• Parental prostate cancer cell line (e.g., LNCaP, VCaP)

• Complete cell culture medium

• ARD-266

• DMSO (vehicle control)

• Cell counting kit (e.g., MTT, CCK-8)

• 96-well plates

• Standard cell culture flasks and equipment

Procedure:

• Determine the initial IC50 of ARD-266:

  • Seed parental cells in 96-well plates.

  • Treat cells with a range of ARD-266 concentrations for 72 hours.

  • Determine the cell viability and calculate the IC50 value.

• Induce Resistance:

  • Culture parental cells in a flask with a starting concentration of ARD-266 equal to the IC20 (the concentration that inhibits 20% of cell growth).

  • Monitor the cells for recovery and proliferation.

  • Once the cells are proliferating steadily, subculture them and gradually increase the concentration of ARD-266 (e.g., by 1.5 to 2-fold).

  • Repeat this cycle of dose escalation for several months.

• Validate Resistance:

  • Once a resistant population is established, perform an IC50 determination assay on the resistant cell line and compare it to the parental cell line. A significant increase in IC50 confirms resistance.

• Characterize Resistant Cells:

  • Perform the troubleshooting experiments outlined in the guide above (e.g., sequencing of AR and VHL, expression analysis of E3 ligase components and proteasome subunits).

Protocol 2: Western Blot for AR Degradation

This protocol details the steps for assessing the levels of AR protein following treatment with ARD-266.

Materials:

• Parental and resistant cell lines

• ARD-266

• DMSO

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membranes

• Transfer buffer and transfer system

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-AR, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibody

• ECL substrate and imaging system

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to adhere.

  • Treat cells with the desired concentrations of ARD-266 or DMSO for the specified time.

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer on ice.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane in blocking buffer for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply ECL substrate.

  • Capture the chemiluminescent signal and quantify band intensities.

Protocol 3: Co-Immunoprecipitation (Co-IP) for Ternary Complex Formation

This protocol is designed to verify the formation of the AR-ARD-266-VHL ternary complex.

Materials:

• Cells treated with ARD-266 and a proteasome inhibitor (e.g., MG132) to stabilize the complex.

• Non-denaturing lysis buffer

• Antibody for immunoprecipitation (e.g., anti-VHL)

• Control IgG

• Protein A/G magnetic beads or agarose (B213101) beads

• Wash buffer

• Elution buffer or Laemmli sample buffer

• Western blot reagents as described above

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with ARD-266 and MG132.

  • Lyse cells in non-denaturing lysis buffer.

• Immunoprecipitation:

  • Pre-clear the lysate with beads.

  • Incubate the pre-cleared lysate with anti-VHL antibody or control IgG overnight.

  • Add beads to capture the antibody-protein complexes.

• Washing and Elution:

  • Wash the beads several times with wash buffer to remove non-specific binders.

  • Elute the protein complexes from the beads.

• Western Blot Analysis:

  • Run the eluted samples on an SDS-PAGE gel and perform a Western blot.

  • Probe the membrane with antibodies against AR and VHL to confirm their co-immunoprecipitation.

Diagram: Co-Immunoprecipitation Workflow

Caption: A simplified workflow for Co-IP to detect the ternary complex.

This technical support center provides a starting point for addressing potential resistance to ARD-266. As more research becomes available, these guidelines and protocols will be updated with more specific information.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: ARD-266 Versus Enzalutamide in Prostate Cancer Cells

For Immediate Release

In the landscape of prostate cancer therapeutics, targeting the androgen receptor (AR) remains a cornerstone of treatment. Enzalutamide (B1683756), a second-generation non-steroidal anti-androgen, has been a clinical mainstay. However, the emergence of resistance, often driven by AR mutations or the expression of AR splice variants like AR-V7, necessitates the development of novel therapeutic strategies. This guide provides a detailed comparison of enzalutamide with ARD-266, a novel Proteolysis Targeting Chimera (PROTAC) AR degrader, for researchers, scientists, and drug development professionals.

Differentiated Mechanisms of Action

Enzalutamide functions as a competitive antagonist of the androgen receptor. It binds to the ligand-binding domain (LBD) of the AR, thereby inhibiting androgen binding, preventing the nuclear translocation of the receptor, and blocking its interaction with DNA. This ultimately leads to the downregulation of AR-dependent gene transcription.

In contrast, ARD-266 operates through a distinct, event-driven mechanism. As a PROTAC, ARD-266 is a heterobifunctional molecule that simultaneously binds to the androgen receptor and a von Hippel-Lindau (VHL) E3 ubiquitin ligase. This induced proximity facilitates the ubiquitination of the AR, marking it for degradation by the cell's natural protein disposal system, the proteasome. This approach aims to eliminate the AR protein entirely, offering a potential advantage in overcoming resistance mechanisms associated with AR overexpression or mutations that affect ligand binding.

Performance Data: A Comparative Overview

While direct head-to-head studies providing comparative quantitative data for ARD-266 and enzalutamide are limited in the public domain, data from various studies on ARD-266 and other potent AR degraders, when compared to enzalutamide, highlight their potential therapeutic advantages.

Androgen Receptor Degradation

ARD-266 has demonstrated high potency in inducing the degradation of the AR protein in various prostate cancer cell lines.

Compound	Cell Line	DC50 (Degradation Concentration 50%)	Maximum AR Degradation	Reference
ARD-266	LNCaP	0.5 nM	>95%	[1][2]
ARD-266	VCaP	1 nM	>95%	[1][2]
ARD-266	22Rv1	0.2 nM	>95%	[1][2]

Enzalutamide, as an antagonist, does not induce significant degradation of the androgen receptor. Some studies have reported a modest reduction in AR protein levels upon enzalutamide treatment in certain cell lines, but this is not its primary mechanism of action.[3]

Inhibition of Cell Viability

Compound	Cell Line	IC50 (Cell Viability)	Reference
Enzalutamide	LNCaP	~1 - 5.6 µM	[6]
Enzalutamide	LNCaP Abl	Not specified, used for comparison	[7]
Enzalutamide-resistant C4-2B	C4-2B-ENZ	14.7705 µM	[8]

Activity Against AR Splice Variants

A key challenge in prostate cancer therapy is the emergence of AR splice variants, such as AR-V7, which lack the LBD and are therefore insensitive to LBD-targeting drugs like enzalutamide. While AR degraders that utilize an LBD-binding moiety may not directly bind to and degrade AR-V7, studies on molecules like ARD-61 have shown that they can still inhibit the growth of tumors expressing AR-V7.[4] This suggests that the degradation of full-length AR remains a critical anti-tumor mechanism even in the presence of AR-V7.

Signaling Pathways and Experimental Workflows

To visually represent the distinct mechanisms and the experimental approaches to compare these compounds, the following diagrams are provided.

Caption: Comparative signaling pathways of Enzalutamide and ARD-266.

Caption: A typical experimental workflow for comparing ARD-266 and Enzalutamide.

Experimental Protocols

Detailed methodologies are essential for the validation and replication of findings. Below are representative protocols for key assays used to evaluate and compare AR-targeted therapies.

Western Blot for Androgen Receptor Degradation

This assay quantifies the levels of AR protein following treatment.

• Cell Culture and Treatment: Seed prostate cancer cells (e.g., LNCaP, VCaP, 22Rv1) in 6-well plates and allow them to adhere for 24 hours. Treat cells with increasing concentrations of ARD-266 or enzalutamide for various time points (e.g., 2, 4, 8, 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against AR overnight at 4°C. After washing, incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis: Visualize the protein bands using an ECL substrate and an imaging system. Quantify band intensities and normalize to a loading control (e.g., GAPDH or β-actin) to determine the percentage of AR degradation relative to the vehicle control.

Luciferase Reporter Assay for AR Signaling

This assay measures the transcriptional activity of the androgen receptor.

• Cell Culture and Transfection: Seed AR-negative cells (e.g., PC-3) or AR-positive cells in a 96-well plate. For AR-negative cells, co-transfect with an AR expression vector and a luciferase reporter plasmid containing androgen response elements (AREs). A Renilla luciferase vector can be co-transfected for normalization.

• Compound Treatment: After 24-48 hours, treat the cells with serial dilutions of ARD-266 or enzalutamide in the presence of an AR agonist (e.g., dihydrotestosterone, DHT).

• Luciferase Activity Measurement: After 24 hours of treatment, lyse the cells and measure firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the percentage of inhibition of DHT-induced AR transcriptional activity for each concentration of the compounds to determine their IC50 values.

Cell Viability Assay (MTT Assay)

This assay assesses the effect of the compounds on cell proliferation and viability.

• Cell Seeding: Seed prostate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of ARD-266 or enzalutamide for 72-96 hours.

• MTT Incubation: Add MTT solution to each well and incubate for 2-4 hours at 37°C to allow the formation of formazan (B1609692) crystals.

• Solubilization and Measurement: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC50 value for each compound by plotting cell viability against the log of the compound concentration.

Conclusion

ARD-266 represents a promising therapeutic strategy that directly addresses the limitations of current AR antagonists like enzalutamide. By inducing the degradation of the androgen receptor, ARD-266 offers a distinct mechanism of action with the potential to overcome resistance driven by AR overexpression and certain mutations. The preclinical data for ARD-266 and other AR degraders suggest superior potency in reducing AR levels and inhibiting cancer cell growth. Further head-to-head comparative studies are warranted to fully elucidate the clinical potential of ARD-266 in the treatment of prostate cancer, particularly in enzalutamide-resistant settings.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Systematic Comparison of Antiandrogens Identifies Androgen Receptor Protein Stability as an Indicator for Treatment Response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Radiopotentiation of enzalutamide over human prostate cancer cells as assessed by real-time cell monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Item - IC50 values of inhibitors compared against enzalutamide in the LNCaP Abl cells. - Public Library of Science - Figshare [plos.figshare.com]
• 8. Construction of enzalutamide-resistant cell model of prostate cancer and preliminary screening of potential drug-resistant genes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of ARD-266 and ARD-69: Efficacy in Androgen Receptor Degradation

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of two prominent PROTAC androgen receptor (AR) degraders, ARD-266 and ARD-69. This analysis is supported by experimental data on their performance in prostate cancer cell lines.

Both ARD-266 and ARD-69 are potent, von Hippel-Lindau (VHL) E3 ligase-based Proteolysis Targeting Chimeras (PROTACs) designed to induce the degradation of the androgen receptor, a key driver in prostate cancer.[1][2][3][4] Notably, both molecules utilize the same androgen receptor antagonist as their warhead, allowing for a focused comparison of the impact of their linker and VHL-binding components on overall efficacy.[3]

Quantitative Efficacy Comparison

The following tables summarize the reported efficacy of ARD-266 and ARD-69 in inducing AR degradation (DC50) and inhibiting cell proliferation (IC50) in various AR-positive prostate cancer cell lines.

AR Degradation Efficacy (DC50, nM)

Cell Line	ARD-266 (nM)	ARD-69 (nM)
LNCaP	0.2 - 1	0.86
VCaP	0.2 - 1	0.76
22Rv1	0.2 - 1	10.4

DC50 (Degradation Concentration 50) is the concentration of the compound that results in 50% degradation of the target protein.[1][4]

Anti-proliferative Efficacy (IC50, nM)

Cell Line	ARD-266 (nM)	ARD-69 (nM)
LNCaP	1 - 6	0.25
VCaP	Not Reported	0.34
22Rv1	Not Reported	183

IC50 (Inhibitory Concentration 50) is the concentration of the compound that inhibits 50% of cell growth.[1]

Mechanism of Action: A Shared Pathway

Both ARD-266 and ARD-69 function through the PROTAC mechanism, hijacking the cell's natural protein disposal system to eliminate the androgen receptor. This process involves the formation of a ternary complex between the AR, the PROTAC molecule, and the VHL E3 ubiquitin ligase complex. This proximity induces the ubiquitination of the AR, marking it for degradation by the proteasome.

PROTAC Mechanism of Action

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of ARD-266 and ARD-69.

Western Blot for AR Degradation

This protocol is used to determine the DC50 values by quantifying the amount of AR protein remaining in cells after treatment.

Western Blot Experimental Workflow

1. Cell Culture and Treatment:

• Prostate cancer cell lines (LNCaP, VCaP, 22Rv1) are cultured in appropriate media supplemented with fetal bovine serum.

• Cells are seeded in 6-well plates and allowed to adhere overnight.

• Cells are then treated with a serial dilution of ARD-266 or ARD-69 (e.g., 0.1 nM to 1000 nM) or DMSO as a vehicle control for a specified time (e.g., 18-24 hours).

2. Cell Lysis and Protein Quantification:

• After treatment, cells are washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Cell lysates are centrifuged to pellet debris, and the supernatant containing soluble proteins is collected.

• Protein concentration is determined using a BCA protein assay.

3. SDS-PAGE and Western Blotting:

• Equal amounts of protein (20-30 µg) are loaded onto a polyacrylamide gel and separated by SDS-PAGE.

• Proteins are transferred to a PVDF membrane.

• The membrane is blocked with 5% non-fat milk in TBST for 1 hour at room temperature.

• The membrane is incubated with a primary antibody against AR overnight at 4°C. A loading control antibody (e.g., GAPDH or β-actin) is also used.

• The membrane is then washed and incubated with an HRP-conjugated secondary antibody for 1 hour at room temperature.

4. Detection and Analysis:

• Protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• The intensity of the bands is quantified, and the AR protein levels are normalized to the loading control.

• DC50 values are calculated by plotting the percentage of AR degradation against the log concentration of the compound.

Cell Viability Assay

This protocol is used to determine the IC50 values by measuring the metabolic activity of the cells after treatment.

Cell Viability Assay Workflow

1. Cell Seeding:

• Prostate cancer cells are seeded into 96-well plates at an appropriate density (e.g., 5,000 cells/well) and allowed to attach overnight.

2. Compound Treatment:

• Cells are treated with a range of concentrations of ARD-266 or ARD-69.

3. Incubation:

• The plates are incubated for a period of 3 to 7 days to allow for effects on cell proliferation.

4. Viability Measurement:

• A cell viability reagent (e.g., MTT or MTS) is added to each well, and the plates are incubated for a further 1-4 hours.

• The absorbance is measured at the appropriate wavelength using a microplate reader.

5. Data Analysis:

• Cell viability is calculated as a percentage relative to the vehicle-treated control cells.

• IC50 values are determined by plotting cell viability against the log concentration of the compound.

Summary of Findings

Based on the available data, both ARD-266 and ARD-69 are highly potent degraders of the androgen receptor. In the LNCaP and VCaP cell lines, ARD-266 demonstrates a slightly lower DC50 range for AR degradation compared to ARD-69.[1][4] However, in the 22Rv1 cell line, ARD-266's broader effective concentration range suggests it may be more consistently potent than ARD-69, which shows a significantly higher DC50 in this specific cell line.[1][4]

In terms of anti-proliferative activity, ARD-69 exhibits very potent inhibition of LNCaP and VCaP cell growth, with IC50 values in the sub-nanomolar range.[1] While direct IC50 data for ARD-266 in VCaP and 22Rv1 cells is not as readily available in the compared literature, its IC50 in LNCaP cells is in the low nanomolar range.[1]

It is important to note that direct head-to-head studies under identical experimental conditions would provide the most definitive comparison. The variations in reported DC50 and IC50 values can be influenced by specific experimental parameters. Nevertheless, the data presented here from primary literature sources offer a valuable guide for researchers in the field of targeted protein degradation.

References

• 1. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of ARD-69 as a Highly Potent Proteolysis Targeting Chimera (PROTAC) Degrader of Androgen Receptor (AR) for the Treatment of Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validating ARD-266-Induced Androgen Receptor Degradation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ARD-266, a potent Proteolysis Targeting Chimera (PROTAC), with other methods for androgen receptor (AR) degradation. It is designed to assist researchers in validating the efficacy and mechanism of ARD-266 through detailed experimental protocols and comparative performance data.

Introduction to Androgen Receptor Degradation

The androgen receptor is a critical driver of prostate cancer progression.[1] While traditional therapies have focused on inhibiting AR activity with antagonists, resistance often develops due to mechanisms like AR overexpression or mutation.[2] A newer therapeutic strategy is to induce the degradation of the AR protein itself, thereby eliminating its signaling capabilities. This is the primary mechanism of action for PROTACs like ARD-266.

ARD-266: A VHL-based PROTAC Degrader

ARD-266 is a heterobifunctional molecule that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the androgen receptor, leading to its ubiquitination and subsequent degradation by the proteasome.[3][4] This targeted protein degradation approach offers a distinct advantage over simple inhibition.

Comparison of AR Degradation Technologies

The efficacy of ARD-266 in degrading the androgen receptor can be benchmarked against several alternative technologies. This section provides a comparative overview of ARD-266, another clinical-stage AR PROTAC (ARV-110), RNA interference (siRNA), and traditional AR antagonists.

Quantitative Performance Data

The following table summarizes the performance of different AR degradation technologies based on published data. Direct head-to-head comparisons in a single study are noted where available; otherwise, data from separate studies are presented.

Technology	Compound/Method	Target Cell Line(s)	DC50 (Concentration for 50% Degradation)	Dmax (Maximum Degradation)	Key Findings & Citations
PROTAC (VHL-based)	ARD-266	LNCaP, VCaP, 22Rv1	0.2 - 1 nM	>95%	Effectively induces AR degradation at nanomolar concentrations.[1][2]
PROTAC (CRBN-based)	ARV-110	VCaP, LNCaP	~1 nM	>90%	Robustly degrades AR and shows high selectivity.[5]
RNA Interference	AR siRNA	LNCaP, C4-2	Not Applicable (IC50 for mRNA knockdown: ~0.73 µM for cp-asiAR)	>95% (cell survival reduction)	Significantly reduces AR mRNA and protein levels, leading to apoptosis.[6][7]
AR Antagonist	Enzalutamide	LNCaP	Not Applicable	Limited degradation	Primarily acts as an antagonist; some studies show limited, proteasome-independent AR degradation at high concentrations.[8][9]
AR Antagonist	Bicalutamide	LNCaP	Not Applicable	No significant degradation	Does not induce AR degradation.[9]

Signaling Pathways and Experimental Workflows

Visualizing the biological pathways and experimental procedures is crucial for understanding and replicating the validation process.

Caption: Canonical Androgen Receptor (AR) signaling pathway.

Caption: Mechanism of ARD-266-induced AR degradation via the ubiquitin-proteasome system.

Caption: A typical experimental workflow for validating ARD-266-induced AR degradation.

Detailed Experimental Protocols

The following are detailed protocols for the key experiments required to validate ARD-266-induced AR degradation.

Western Blot for AR Degradation

Objective: To quantify the reduction in AR protein levels following treatment with ARD-266.

Protocol:

• Cell Culture and Treatment: Plate prostate cancer cells (e.g., LNCaP, VCaP, 22Rv1) in 6-well plates and allow them to adhere. Treat cells with varying concentrations of ARD-266 and controls for the desired time points.

• Protein Extraction: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto a polyacrylamide gel. After electrophoresis, transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against AR overnight at 4°C. A loading control antibody (e.g., GAPDH, β-actin) should also be used.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the chemiluminescent signal using an ECL substrate and an imaging system.[10][11]

• Data Analysis: Quantify band intensities using densitometry software. Normalize AR band intensity to the loading control. Calculate DC50 and Dmax values.

Co-Immunoprecipitation (Co-IP) for Ternary Complex Formation

Objective: To demonstrate the ARD-266-dependent interaction between the androgen receptor and the VHL E3 ligase.

Protocol:

• Cell Lysis: Treat cells with ARD-266 and a proteasome inhibitor (e.g., MG132) to stabilize the ternary complex. Lyse cells in a non-denaturing Co-IP lysis buffer.

• Pre-clearing: Incubate the cell lysate with Protein A/G agarose (B213101) beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with an antibody against either AR or VHL overnight at 4°C.

• Complex Capture: Add Protein A/G agarose beads to the lysate-antibody mixture and incubate for 2-4 hours to capture the immune complexes.

• Washing: Pellet the beads by centrifugation and wash them several times with Co-IP lysis buffer to remove unbound proteins.

• Elution and Western Blot: Elute the bound proteins from the beads using SDS-PAGE sample buffer and analyze the eluates by Western blotting for the presence of AR, VHL, and ubiquitin.[12][13]

Luciferase Reporter Assay for AR Transcriptional Activity

Objective: To measure the functional consequence of AR degradation on its transcriptional activity.

Protocol:

• Cell Transfection: Co-transfect prostate cancer cells in a 96-well plate with a luciferase reporter plasmid containing androgen response elements (AREs) and a Renilla luciferase control plasmid.

• Compound Treatment: Treat the transfected cells with ARD-266 or control compounds in the presence of an AR agonist (e.g., DHT).

• Cell Lysis: After the desired incubation period (e.g., 24 hours), lyse the cells using a passive lysis buffer.

• Luciferase Activity Measurement: Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.[14][15]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot the normalized activity against the compound concentration to determine the IC50 for the inhibition of AR transcriptional activity.

Cell Viability Assay

Objective: To assess the effect of ARD-266-induced AR degradation on the proliferation and viability of prostate cancer cells.

Protocol:

• Cell Seeding: Seed prostate cancer cells in a 96-well plate.

• Compound Treatment: Treat the cells with a range of concentrations of ARD-266 and control compounds.

• Incubation: Incubate the cells for a specified period (e.g., 72 hours).

• Viability Measurement: Add a viability reagent such as MTT or CellTiter-Glo to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or luminescence using a plate reader.[16][17]

• Data Analysis: Normalize the results to the vehicle-treated control wells and plot the percentage of cell viability against the compound concentration to determine the IC50 for cell growth inhibition.

Conclusion

Validating the efficacy of ARD-266 requires a multi-faceted approach that combines quantitative measurements of AR degradation with functional assays assessing downstream signaling and cellular effects. The comparative data and detailed protocols provided in this guide offer a robust framework for researchers to objectively evaluate ARD-266 and its potential as a therapeutic agent for prostate cancer. The use of appropriate controls, including other AR degraders and traditional antagonists, is essential for a comprehensive and conclusive validation.

References

• 1. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting Oncoproteins for Degradation by Small Molecule-Based Proteolysis-Targeting Chimeras (PROTACs) in Sex Hormone-Dependent Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Enzalutamide-induced Proteolytic Degradation of the Androgen Receptor in Prostate Cancer Cells Is Mediated Only to a Limited Extent by the Proteasome System | Anticancer Research [ar.iiarjournals.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. Co-IP Protocol-How To Conduct A Co-IP - Creative Proteomics [creative-proteomics.com]
• 14. benchchem.com [benchchem.com]
• 15. Analysis of androgen receptor activity by reporter gene assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Researcher's Guide to Proteasome Inhibitors in ARD-266 Control Experiments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of common proteasome inhibitors used as essential controls in experiments involving ARD-266, a potent Androgen Receptor (AR) degrader. As ARD-266's mechanism of action relies on the cell's ubiquitin-proteasome system, a robust understanding and application of appropriate controls are paramount to validate experimental findings. This document offers a detailed comparison of key proteasome inhibitors, experimental protocols for their use in conjunction with ARD-266, and visualizations of the underlying biological pathways and experimental workflows.

Understanding ARD-266 and the Role of Proteasome Inhibitor Controls

ARD-266 is a Proteolysis Targeting Chimera (PROTAC), a heterobifunctional molecule designed to hijack the cell's natural protein disposal machinery. It functions by forming a ternary complex between the Androgen Receptor (AR) and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase. This proximity facilitates the ubiquitination of AR, marking it for degradation by the 26S proteasome. Consequently, ARD-266 is not a proteasome inhibitor; its efficacy is contingent on a functional proteasome.

To demonstrate that the degradation of AR by ARD-266 is indeed proteasome-dependent, a control experiment involving the co-treatment of cells with ARD-266 and a proteasome inhibitor is essential. If ARD-266's activity is proteasome-mediated, the presence of a proteasome inhibitor should block the degradation of AR, leading to its accumulation.

Comparative Analysis of Common Proteasome Inhibitors

The selection of an appropriate proteasome inhibitor for control experiments is critical. The following table compares three widely used inhibitors: MG132, Bortezomib, and Carfilzomib.

Feature	MG132	Bortezomib (Velcade®)	Carfilzomib (Kyprolis®)
Mechanism of Action	Reversible peptide aldehyde inhibitor	Reversible dipeptidyl boronic acid inhibitor	Irreversible tetrapeptide epoxyketone inhibitor
Primary Target Subunits	Primarily Chymotrypsin-like (β5) and Caspase-like (β1)	Primarily Chymotrypsin-like (β5), also Caspase-like (β1) at higher concentrations	Primarily Chymotrypsin-like (β5)
IC50 (Chymotrypsin-like, β5)	~100 nM	~0.6 nM	~5 nM
IC50 (Caspase-like, β1)	~1.2 µM	~300 nM	>5 µM
IC50 (Trypsin-like, β2)	>10 µM	~3.5 µM	>5 µM
Reversibility	Reversible	Reversible	Irreversible
Known Off-Target Effects	Inhibits calpains and other proteases.	Can inhibit serine proteases like Cathepsin G and HtrA2/Omi.[1]	Fewer known off-target effects compared to Bortezomib.[1]

Signaling Pathway and Experimental Logic

The following diagram illustrates the mechanism of ARD-266 and the interventional role of a proteasome inhibitor.

Caption: ARD-266 facilitates the ubiquitination of the Androgen Receptor, targeting it for proteasomal degradation. A proteasome inhibitor blocks this final degradation step.

Experimental Protocols

Western Blot Analysis of ARD-266 Mediated AR Degradation

This protocol is designed to visually confirm that the degradation of the Androgen Receptor by ARD-266 is dependent on the proteasome.

Caption: Workflow for a Western blot experiment to validate proteasome-dependent degradation of a target protein by a PROTAC.

Methodology:

• Cell Culture: Seed AR-positive prostate cancer cells (e.g., LNCaP, VCaP, or 22Rv1) in 6-well plates and allow them to adhere overnight.

• Treatment:

  • Control Groups:

    • Vehicle control (e.g., 0.1% DMSO).

    • ARD-266 only (e.g., 100 nM).

    • Proteasome inhibitor only (e.g., 10 µM MG132).

  • Co-treatment Group: Pre-treat cells with the proteasome inhibitor (e.g., 10 µM MG132) for 1-2 hours. Following pre-treatment, add ARD-266 (e.g., 100 nM) and incubate for the desired time (e.g., 6, 12, or 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against AR overnight at 4°C. Also, probe for a loading control (e.g., GAPDH or β-actin).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Expected Outcome: In the ARD-266 only group, a significant decrease in AR protein levels is expected. In the co-treatment group, the degradation of AR should be blocked, resulting in AR levels comparable to or higher than the vehicle control.

Cell Viability Assay

This protocol assesses the cytotoxic effects of ARD-266 and the impact of proteasome inhibition on cell viability.

Methodology (using CellTiter-Glo®):

• Cell Seeding: Seed AR-positive cells in a 96-well opaque-walled plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treatment:

  • Prepare serial dilutions of ARD-266 and the chosen proteasome inhibitor.

  • Treat cells with:

    • Vehicle control.

    • ARD-266 alone.

    • Proteasome inhibitor alone.

    • A combination of ARD-266 and the proteasome inhibitor.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a luminometer.

• Data Analysis: Normalize the luminescence readings to the vehicle control to determine the percentage of viable cells for each treatment condition.

• Expected Outcome: ARD-266 is expected to reduce cell viability in AR-dependent cell lines. The combination with a proteasome inhibitor may lead to synergistic, additive, or antagonistic effects on cell viability, providing insights into the cellular consequences of AR accumulation versus general proteasome shutdown.

By employing these rigorous control experiments and understanding the comparative pharmacology of different proteasome inhibitors, researchers can confidently validate the mechanism of action of ARD-266 and accurately interpret its biological effects.

References

• 1. aacrjournals.org [aacrjournals.org]

ARD-266: A Comparative Analysis of a Potent Androgen Receptor Degrader

For Researchers, Scientists, and Drug Development Professionals

ARD-266 is a highly potent, von Hippel-Lindau (VHL) E3 ligase-based Proteolysis Targeting Chimera (PROTAC) designed for the targeted degradation of the Androgen Receptor (AR).[1][2][3] As a key driver in the progression of prostate cancer, the Androgen Receptor is a validated therapeutic target.[2] ARD-266 offers an alternative mechanism of action to traditional AR antagonists by inducing the ubiquitination and subsequent proteasomal degradation of the AR protein. This guide provides a comparative overview of ARD-266, its selectivity profile based on available data, and detailed experimental protocols for its evaluation.

Selectivity Profile of ARD-266

A comprehensive, proteome-wide selectivity profile for ARD-266 has not yet been publicly established.[4] This represents a significant data gap and a limitation in its utility as a highly specific chemical probe for studying Androgen Receptor biology.[4] The off-target effects of PROTAC molecules can be influenced by the selectivity of both the target-binding ligand and the E3 ligase-recruiting ligand.

Androgen Receptor (Primary Target)

ARD-266 is a highly effective and potent degrader of the Androgen Receptor in various AR-positive prostate cancer cell lines.[1][2][5] It has been shown to induce over 95% degradation of the AR protein.[2][5]

Table 1: In Vitro Degradation Efficacy of ARD-266 against Androgen Receptor

Cell Line	DC50 (nM)	Maximum Degradation (Dmax)	Reference
LNCaP	0.2 - 1	>95%	[2][5]
VCaP	0.2 - 1	>95%	[2][5]
22Rv1	0.2 - 1	>95%	[2][5]

Off-Target Considerations

Due to the lack of a broad selectivity panel screening for ARD-266, researchers should exercise caution and consider performing their own off-target assessments. Potential off-target interactions could arise from the two key components of ARD-266:

• AR Antagonist Moiety: The AR antagonist component of ARD-266 is the same as that used in the AR degrader, ARD-69.[3][6] While designed for AR, high concentrations could potentially interact with other nuclear hormone receptors.

• VHL E3 Ligase Ligand: ARD-266 utilizes a ligand with a reported micromolar binding affinity for the VHL E3 ligase.[3][5] While this weak binding can still lead to potent degradation of the primary target, the selectivity of this specific VHL ligand across the broader E3 ligase family is not fully characterized.[5]

Signaling Pathway and Mechanism of Action

ARD-266 functions by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome pathway, to specifically target the Androgen Receptor for degradation.

Caption: Mechanism of ARD-266-mediated degradation of the Androgen Receptor.

Experimental Protocols

Western Blot for ARD-266-Mediated Protein Degradation

This protocol is used to quantify the reduction in Androgen Receptor protein levels following treatment with ARD-266.

Caption: Experimental workflow for Western Blot analysis of protein degradation.

Detailed Methodology:

• Cell Culture and Treatment: Plate AR-positive prostate cancer cells (e.g., LNCaP, VCaP, 22Rv1) in 6-well plates and allow them to adhere. Treat the cells with a serial dilution of ARD-266 (e.g., 0.1 nM to 1000 nM) and a vehicle control (DMSO) for a specified time (e.g., 24 hours).

• Cell Lysis and Protein Quantification: Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors. Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

• Immunodetection: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody specific for the Androgen Receptor overnight at 4°C. After washing, incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Signal Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities using densitometry software. Normalize the AR protein levels to a loading control (e.g., GAPDH or β-actin). The percentage of degradation is calculated relative to the vehicle-treated control.

Determination of DC50

The half-maximal degradation concentration (DC50) is a key parameter to quantify the potency of a PROTAC.

Table 2: Data Analysis for DC50 Determination

ARD-266 Conc. (nM)	Normalized AR Level (%)
0 (Vehicle)	100
0.1	...
1	...
10	...
100	...
1000	...

Procedure:

• Perform a Western blot as described above with a range of ARD-266 concentrations.

• Quantify the normalized AR protein levels for each concentration.

• Plot the percentage of remaining AR protein against the logarithm of the ARD-266 concentration.

• Fit the data to a four-parameter logistic regression curve to determine the DC50 value.

RT-qPCR for AR-Regulated Gene Expression

This protocol measures the functional consequence of AR degradation by quantifying the mRNA levels of AR-regulated genes.

Caption: Workflow for RT-qPCR analysis of AR-regulated gene expression.

Detailed Methodology:

• Cell Treatment: Treat AR-positive cells with ARD-266 (e.g., 10 nM) or vehicle for 24 hours.

• RNA Extraction and cDNA Synthesis: Isolate total RNA from the treated cells using a suitable kit. Synthesize first-strand cDNA from the RNA using a reverse transcriptase.

• Quantitative PCR (qPCR): Perform qPCR using SYBR Green master mix and primers specific for AR-regulated genes (e.g., PSA, TMPRSS2, FKBP5) and a housekeeping gene (e.g., GAPDH).

• Data Analysis: Calculate the relative gene expression levels using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene and comparing the treatment group to the vehicle control.

Conclusion

ARD-266 is a powerful research tool for studying the effects of Androgen Receptor degradation. Its high potency in degrading AR makes it a valuable compound for investigating AR-dependent signaling pathways. However, the lack of a comprehensive public selectivity profile necessitates careful experimental design and data interpretation. Researchers are encouraged to perform appropriate control experiments to validate the on-target effects of ARD-266 in their specific cellular models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Probe ARD-266 | Chemical Probes Portal [chemicalprobes.org]
• 5. researchgate.net [researchgate.net]
• 6. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Confirming the VHL-Dependent Mechanism of ARD-266 via VHL Knockdown: A Comparative Guide

For researchers and professionals in drug development, understanding the precise mechanism of action of a novel therapeutic is paramount. ARD-266 is a potent Proteolysis Targeting Chimera (PROTAC) designed to degrade the Androgen Receptor (AR), a key driver in prostate cancer.[1][2][3] Its efficacy hinges on the recruitment of the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the AR, leading to its ubiquitination and subsequent degradation by the proteasome.[4][5] This guide provides a comparative framework and detailed experimental protocols to confirm this VHL-dependent mechanism through gene knockdown studies.

The Signaling Pathway of ARD-266

ARD-266 is a bifunctional molecule; one end binds to the Androgen Receptor, while the other end engages the VHL E3 ligase complex.[4][6] This proximity induces the ubiquitination of AR, marking it for degradation by the 26S proteasome. This targeted protein degradation approach offers a powerful alternative to traditional inhibition.

Caption: ARD-266 mechanism of action.

Experimental Confirmation: The Role of VHL Knockdown

To definitively prove that ARD-266 acts through VHL, a VHL knockdown experiment is essential. By removing the VHL protein, the recruitment of the E3 ligase by ARD-266 is prevented, which should, in turn, inhibit the degradation of the Androgen Receptor.

Caption: VHL knockdown experimental workflow.

The logical basis of this experiment is a straightforward comparison. If ARD-266's activity is VHL-dependent, its effect on AR levels will be significantly diminished in cells lacking VHL.

Caption: Logic of the VHL knockdown experiment.

Comparative Performance Data

The following table summarizes the expected quantitative outcomes from a VHL knockdown experiment designed to validate the mechanism of ARD-266. For comparison, a hypothetical alternative PROTAC, "Compound X," which utilizes the Cereblon (CRBN) E3 ligase, is included.

Treatment Group	Target Protein Level (Relative to Vehicle Control)	VHL Protein Level (Relative to siControl)	Interpretation
siControl + ARD-266	~5%	~100%	ARD-266 effectively degrades AR in the presence of VHL.
siVHL + ARD-266	~95%	~10%	ARD-266 is ineffective in the absence of VHL, confirming its VHL-dependent mechanism.
siControl + Compound X (CRBN-based)	~5%	~100%	Compound X effectively degrades AR, and its mechanism is independent of VHL.
siVHL + Compound X (CRBN-based)	~5%	~10%	Compound X's efficacy is unaffected by VHL knockdown, as it utilizes a different E3 ligase.

Detailed Experimental Protocols

siRNA-mediated Knockdown of VHL

This protocol outlines the transient knockdown of VHL in a prostate cancer cell line such as LNCaP.

• Cell Culture: Culture LNCaP cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• siRNA Reagents:

  • Control siRNA (non-targeting)

  • VHL-targeting siRNA

  • Lipofectamine RNAiMAX transfection reagent

• Transfection Procedure:

  • Seed LNCaP cells in 6-well plates to reach 30-50% confluency at the time of transfection.

  • For each well, dilute 25 pmol of siRNA in 125 µL of Opti-MEM medium.

  • For each well, dilute 5 µL of Lipofectamine RNAiMAX in 125 µL of Opti-MEM medium and incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and diluted Lipofectamine RNAiMAX (total volume ~250 µL), mix gently, and incubate for 20 minutes at room temperature to allow complex formation.

  • Add the siRNA-lipid complex to the cells.

  • Incubate the cells for 48-72 hours to achieve optimal VHL knockdown.

ARD-266 Treatment and Cell Lysis

• Treatment: After the incubation period for VHL knockdown, treat the cells with ARD-266 (e.g., at its DC50 concentration, typically 0.2-1 nM) or a vehicle control (DMSO) for 6-24 hours.[1]

• Cell Lysis:

  • Aspirate the culture medium and wash the cells once with ice-cold Phosphate Buffered Saline (PBS).

  • Add 100-200 µL of ice-cold RIPA buffer containing protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

Western Blot Analysis

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Mix an equal amount of protein (e.g., 20-30 µg) from each sample with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load the samples onto a polyacrylamide gel and separate the proteins by size via electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against AR, VHL, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities using image analysis software.

By following these protocols and comparing the results as outlined, researchers can robustly confirm the VHL-dependent mechanism of ARD-266, providing critical validation for its targeted mode of action. This experimental approach is a cornerstone for the characterization of PROTAC-based therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. xcessbio.com [xcessbio.com]

Navigating the Nuances of Androgen Receptor Degradation: A Comparative Guide to Rescue Experiments for ARD-266 Effects

For Researchers, Scientists, and Drug Development Professionals

The targeted degradation of the Androgen Receptor (AR) has emerged as a promising therapeutic strategy in prostate cancer and other androgen-driven diseases. ARD-266, a potent Proteolysis Targeting Chimera (PROTAC), has demonstrated high efficacy in preclinical models by inducing the degradation of the AR protein. This guide provides a comprehensive comparison of ARD-266 with alternative AR degraders and details essential "rescue" experiments to validate its mechanism of action and investigate potential off-target effects.

Understanding ARD-266 and Its Mechanism of Action

ARD-266 is a heterobifunctional molecule designed to hijack the cell's natural protein disposal machinery. It achieves this by simultaneously binding to the Androgen Receptor and the von Hippel-Lindau (VHL) E3 ubiquitin ligase. This induced proximity facilitates the ubiquitination of AR, marking it for degradation by the proteasome. This targeted degradation offers a distinct advantage over traditional AR inhibitors, which can be susceptible to resistance mechanisms such as receptor overexpression or mutation.

dot

A Comparative Guide to ARD-266 and Other Androgen Receptor (AR) PROTACs for Prostate Cancer Research

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted protein degradation in prostate cancer research is rapidly evolving, with several Proteolysis Targeting Chimeras (PROTACs) demonstrating potent androgen receptor (AR) degradation. This guide provides an objective comparison of ARD-266, a VHL-recruiting AR PROTAC, with other notable AR-PROTACs, including the clinically advanced CRBN-recruiting agents ARV-110 and ARV-766. The information presented herein is compiled from publicly available preclinical data to assist researchers in making informed decisions for their studies.

Mechanism of Action: A Tale of Two E3 Ligases

PROTACs are heterobifunctional molecules that induce the degradation of a target protein by hijacking the cell's ubiquitin-proteasome system. They consist of a ligand that binds the target protein (in this case, the androgen receptor), a ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two. The choice of E3 ligase can significantly influence the PROTAC's properties, including its degradation efficiency, tissue distribution, and potential off-target effects.

ARD-266 utilizes the von Hippel-Lindau (VHL) E3 ligase to tag the androgen receptor for degradation.[1][2] In contrast, ARV-110 and its successor, ARV-766, recruit the Cereblon (CRBN) E3 ligase.[3] While both VHL and CRBN are effective in mediating protein degradation, they have distinct characteristics. CRBN is predominantly nuclear, whereas VHL is found in both the cytoplasm and the nucleus.[1][4] This differential localization may influence the degradation of nuclear-localized proteins like the androgen receptor.

Figure 1: General mechanism of AR-PROTAC-mediated degradation.

Quantitative Performance Data

The following tables summarize the in vitro degradation potency (DC50) and anti-proliferative activity (IC50) of ARD-266, ARV-110, and ARV-766 in various androgen receptor-positive prostate cancer cell lines. It is important to note that this data is compiled from different studies, and direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: In Vitro Degradation of Androgen Receptor by AR-PROTACs

Compound	E3 Ligase	Cell Line	DC50 (nM)	Maximum Degradation (Dmax)	Reference(s)
ARD-266	VHL	LNCaP	0.5	>95%	[2][5]
VCaP	1	>95%	[2][5]
22Rv1	0.2	>95%	[2][5]
ARV-110	CRBN	LNCaP	~1	>95%	[6]
VCaP	<1	>95%	[6]
ARV-766	CRBN	LNCaP	<1.3	>91%	[7]
VCaP	<1	>94%	[7][8][9]

Table 2: In Vitro Anti-proliferative Activity of AR-PROTACs

Compound	Cell Line	IC50 (nM)	Reference(s)
ARD-266	LNCaP	6	[5]
ARV-110	VCaP	30.4	[10]
22Rv1	316	[6]
ARV-766	-	Data not publicly available	-

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are representative protocols for key assays used to evaluate the efficacy of AR-PROTACs.

In Vitro AR Degradation Assay (Western Blot)

This assay is fundamental to confirming and quantifying target protein degradation.

Figure 2: Experimental workflow for Western Blot analysis of AR degradation.

Methodology:

• Cell Culture and Treatment: Prostate cancer cells (e.g., LNCaP, VCaP, 22Rv1) are seeded in 6-well plates. After adherence, cells are treated with a serial dilution of the AR-PROTAC (e.g., 0.1 nM to 10 µM) or vehicle control (DMSO) for a specified duration (typically 18-24 hours).

• Protein Extraction and Quantification: Cells are washed with PBS and lysed using RIPA buffer containing protease and phosphatase inhibitors. The total protein concentration of each lysate is determined using a BCA protein assay.

• Western Blotting: Equal amounts of protein (20-30 µg) are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with a primary antibody specific for the androgen receptor. Following incubation with an HRP-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: The intensity of the AR bands is quantified using densitometry software. AR protein levels are normalized to a loading control (e.g., GAPDH or β-actin). The percentage of remaining AR is plotted against the PROTAC concentration to calculate the DC50 and Dmax values.[11][12][]

Cell Viability and Proliferation Assay (MTT/CCK-8)

This assay measures the effect of AR degradation on the viability and proliferation of cancer cells.

Methodology:

• Cell Seeding: Prostate cancer cells are seeded in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and allowed to attach overnight.

• Drug Treatment: Cells are treated with a range of concentrations of the AR-PROTAC for a defined period (e.g., 72-96 hours).

• Viability Measurement: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 is added to each well and incubated. Viable cells with active metabolism will convert the tetrazolium salt into a colored formazan (B1609692) product.

• Data Analysis: The absorbance of the formazan product is measured using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control cells. The IC50 value is determined by plotting cell viability against the logarithm of the drug concentration.[14][15][16][17][18]

Comparative Analysis and Discussion

The preclinical data compiled here highlight the potent androgen receptor degradation capabilities of ARD-266, ARV-110, and ARV-766. All three molecules induce robust AR degradation at nanomolar concentrations in various prostate cancer cell lines.

A key differentiator between these PROTACs is their recruited E3 ligase. ARD-266's utilization of VHL offers an alternative to the more commonly used CRBN-based degraders like ARV-110 and ARV-766. This could be advantageous in cellular contexts where CRBN expression or function is compromised. Conversely, the extensive clinical development of ARV-110 and ARV-766 provides a wealth of safety and efficacy data in patients.[3]

The choice of an AR-PROTAC for a specific research application will depend on the experimental goals. For studies investigating the role of different E3 ligases in AR degradation, a direct comparison of VHL- and CRBN-based PROTACs like ARD-266 and the ARV series would be highly informative. For preclinical studies aiming to model clinical scenarios, the use of clinically advanced molecules like ARV-110 and ARV-766 may be more relevant.

Figure 3: Logical comparison of ARD-266 with ARV-110/ARV-766.

Conclusion

ARD-266, ARV-110, and ARV-766 are all highly potent AR-PROTACs with demonstrated preclinical efficacy. The primary distinction lies in their choice of E3 ligase, which may have implications for their biological activity and clinical development. This guide provides a summary of the available data to aid researchers in selecting the most appropriate tool for their specific scientific questions in the field of targeted protein degradation for prostate cancer. Further head-to-head studies are warranted to provide a more definitive comparison of these promising therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Arvinas' two AR receptor PROTAC therapies show positive results in Phase 1/2 clinical trials [synapse.patsnap.com]
• 10. urologytimes.com [urologytimes.com]
• 11. s3.us-east-1.amazonaws.com [s3.us-east-1.amazonaws.com]
• 12. bioconductor.posit.co [bioconductor.posit.co]
• 14. The clinical advances of proteolysis targeting chimeras in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Uncovering the Kinetic Characteristics and Degradation Preference of PROTAC Systems with Advanced Theoretical Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. lifesensors.com [lifesensors.com]
• 18. biorxiv.org [biorxiv.org]

ARD-266: A Promising Androgen Receptor Degrader for Enzalutamide-Resistant Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to the Efficacy of ARD-266 in Preclinical Models of Enzalutamide-Resistant Prostate Cancer.

The emergence of resistance to second-generation androgen receptor (AR) antagonists like enzalutamide (B1683756) represents a significant clinical challenge in the management of metastatic castration-resistant prostate cancer (mCRPC). ARD-266, a novel proteolysis-targeting chimera (PROTAC), offers a promising therapeutic strategy by inducing the degradation of the AR protein, the key driver of prostate cancer progression. This guide provides a comprehensive comparison of ARD-266's performance with other alternatives, supported by preclinical experimental data.

Overcoming Enzalutamide Resistance: The Mechanism of ARD-266

Enzalutamide functions by competitively inhibiting the binding of androgens to the AR's ligand-binding domain (LBD). However, resistance can develop through various mechanisms, including AR gene amplification, point mutations in the LBD, and the expression of AR splice variants (AR-Vs) that lack the LBD, such as AR-V7.

ARD-266, as a PROTAC, utilizes a different mechanism. It is a bifunctional molecule that simultaneously binds to the AR and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase. This proximity induces the ubiquitination of the AR, marking it for degradation by the proteasome. This mechanism allows ARD-266 to eliminate the entire AR protein, including mutated and splice variant forms that are resistant to enzalutamide.

Figure 1: Mechanism of Action: Enzalutamide vs. ARD-266.

Comparative Efficacy in Preclinical Models

While direct head-to-head in vivo comparative data for ARD-266 against other specific AR degraders in enzalutamide-resistant models is emerging, existing preclinical data for ARD-266 and similar molecules like ARV-110 (Bavdegalutamide) demonstrate significant promise.

In Vitro Degradation and Cell Viability

ARD-266 has been shown to be a highly potent degrader of the AR protein in various prostate cancer cell lines.[1]

Cell Line	AR Status	ARD-266 DC50 (nM)	AR Protein Reduction	Reference
LNCaP	Androgen-sensitive	0.2-1	>95%	[1]
VCaP	Androgen-sensitive, AR amplified	0.2-1	>95%	[1]
22Rv1	Castration-resistant, expresses AR-V7	0.2-1	>95%	[1]

Studies on the similar AR degrader, ARV-110, have shown its efficacy in enzalutamide-resistant models. ARV-110 effectively degrades AR and inhibits cell proliferation in enzalutamide-resistant VCaP xenograft models.[2][3][4] This suggests that AR degraders as a class, including ARD-266, are effective in overcoming resistance mediated by AR overexpression and mutations.

In Vivo Xenograft Models

Preclinical studies using xenograft models are crucial for evaluating the in vivo efficacy of novel therapeutics. While specific in vivo data for ARD-266 in enzalutamide-resistant xenografts is not yet widely published, the performance of ARV-110 in such models provides a strong rationale for the potential of ARD-266. ARV-110 has demonstrated significant tumor growth inhibition in enzalutamide-resistant VCaP xenograft models.[2][3][4]

Xenograft Model	Treatment	Outcome	Reference
Enzalutamide-resistant VCaP	ARV-110	Significant tumor growth inhibition and reduction of AR-target gene expression	[2][3]
Enzalutamide-resistant LNCaP-derived	Triptolide + Enzalutamide	Enhanced anti-cancer effect compared to either drug alone	[5]

These findings highlight the potential of AR degraders to overcome enzalutamide resistance in a complex in vivo environment.

Experimental Protocols

The following are summaries of key experimental protocols used to evaluate the efficacy of ARD-266 and similar molecules.

Establishment of Enzalutamide-Resistant Cell Lines

Enzalutamide-resistant prostate cancer cell lines (e.g., LNCaP-EnzR, C4-2B-ENZA) are typically established by continuous, long-term culture of the parental cell lines in the presence of escalating concentrations of enzalutamide over several months.[6][7][8][9][10] Resistance is confirmed by a significant increase in the half-maximal inhibitory concentration (IC50) of enzalutamide compared to the parental cells.[6][7][8]

Figure 2: Workflow for Establishing Enzalutamide-Resistant Cell Lines.

Western Blot Analysis for AR Degradation

Western blotting is used to quantify the levels of AR protein in cells following treatment with ARD-266.

• Cell Lysis: Treated and untreated cells are lysed to extract total protein.

• Protein Quantification: The concentration of protein in each lysate is determined to ensure equal loading.

• Gel Electrophoresis: Protein samples are separated by size using SDS-PAGE.

• Protein Transfer: The separated proteins are transferred to a membrane (e.g., PVDF).

• Immunoblotting: The membrane is incubated with a primary antibody specific to the AR protein, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The signal from the enzyme is detected, allowing for the visualization and quantification of the AR protein bands.

Cell Viability Assay

Cell viability assays, such as the MTT or CellTiter-Glo assay, are used to assess the effect of ARD-266 on the proliferation of prostate cancer cells.

• Cell Seeding: Cells are seeded in multi-well plates.

• Treatment: Cells are treated with various concentrations of ARD-266 or control compounds.

• Incubation: The plates are incubated for a specified period (e.g., 72 hours).

• Reagent Addition: A reagent that is converted into a detectable product by viable cells is added.

• Measurement: The amount of product is measured using a plate reader, which correlates with the number of viable cells.

Quantitative Real-Time PCR (qRT-PCR) for AR-Regulated Genes

qRT-PCR is used to measure the expression levels of AR target genes (e.g., PSA, TMPRSS2) to confirm the functional consequence of AR degradation.

• RNA Extraction: Total RNA is extracted from treated and untreated cells.

• Reverse Transcription: RNA is converted to complementary DNA (cDNA).

• PCR Amplification: The cDNA is amplified using primers specific for the target genes and a reference gene.

• Detection: The amplification is monitored in real-time using a fluorescent dye.

• Quantification: The relative expression of the target genes is calculated after normalization to the reference gene.

Signaling Pathways in Enzalutamide Resistance

Several signaling pathways can contribute to enzalutamide resistance, primarily revolving around the reactivation of AR signaling or the activation of bypass pathways. ARD-266's mechanism of degrading the AR protein directly counteracts the AR-dependent resistance mechanisms.

Figure 3: Signaling Pathways in Enzalutamide Resistance and ARD-266 Intervention.

Conclusion

ARD-266 represents a promising therapeutic strategy for overcoming enzalutamide resistance in prostate cancer. Its distinct mechanism of action, involving the targeted degradation of the AR protein, allows it to circumvent common resistance mechanisms that render conventional AR antagonists ineffective. The preclinical data for ARD-266 and similar AR degraders strongly support further investigation and development of this class of molecules for the treatment of advanced, enzalutamide-resistant prostate cancer. The provided experimental frameworks offer a guide for the continued evaluation of ARD-266's efficacy and its comparison with alternative therapies.

References

• 1. Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ASCO – American Society of Clinical Oncology [asco.org]
• 3. s3.us-east-1.amazonaws.com [s3.us-east-1.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. [Establishment of enzalutamide-resistant human prostate cancer cell lines and screening of lncRNA and mRNA expression profiles] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Acquired resistance to the second-generation androgen receptor antagonist enzalutamide in castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Acquired resistance to the second-generation androgen receptor antagonist enzalutamide in castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of ARD-266: A Guide to Safe Laboratory Practices

For researchers, scientists, and drug development professionals, the responsible disposal of chemical compounds is a critical component of laboratory safety and environmental stewardship. This guide provides essential safety and logistical information for the proper disposal of ARD-266, a potent proteolysis-targeting chimera (PROTAC) degrader. Adherence to these procedures is vital for ensuring a safe laboratory environment and compliance with regulatory standards.

Core Principles of Chemical Waste Management

The disposal of any research chemical, including a potent compound like ARD-266, is governed by stringent regulations. It is imperative to treat all research compounds as potentially hazardous waste. Under no circumstances should such chemicals be disposed of down the sink or in regular trash.[1] The primary and mandatory route for disposal is through your institution's Environmental Health and Safety (EHS) department.[1]

ARD-266: Summary of Key Data

While a specific Safety Data Sheet (SDS) for ARD-266 is not publicly available, the following table summarizes its known chemical and physical properties. This information is crucial for EHS personnel to determine the appropriate disposal pathway.

Property	Data
Chemical Name	ARD-266
Synonyms	ARD 266, ARD266, PROTAC Degrader
Molecular Formula	C₅₂H₅₉ClN₆O₇
Molecular Weight	915.53 g/mol
CAS Number	2666951-70-6
Storage (Powder)	Short term (days to weeks) at 0 - 4°C; Long term (months to years) at -20°C.

Experimental Protocol: Step-by-Step Disposal Procedure

The proper disposal of ARD-266 is a controlled procedure, not an experiment. The following protocol outlines the general steps for handling and disposing of this and similar chemical wastes in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling ARD-266 for disposal, always wear appropriate personal protective equipment, including:

• Safety goggles or a face shield

• Chemical-resistant gloves

• A laboratory coat

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[2]

• Solid Waste: Collect un-used or waste ARD-266 powder in a clearly labeled, sealed container designated for solid chemical waste.

• Liquid Waste: Collect solutions containing ARD-266 in a separate, labeled, and sealed waste container. Do not mix with other waste streams unless their compatibility is known and confirmed.[2] For instance, halogenated and non-halogenated solvents should be collected in separate containers.[3]

• Contaminated Materials: Any materials that have come into contact with ARD-266, such as pipette tips, tubes, and gloves, must be considered contaminated and disposed of as solid chemical waste.[4]

Step 3: Container Management

• Container Selection: Collect waste in a sturdy, leak-proof container that is chemically compatible with ARD-266.[5] Whenever possible, using the original container is a good practice.[5]

• Labeling: Clearly label the waste container with the following information:[2]

  • The words "Hazardous Waste".[2]

  • The full chemical name: "ARD-266". Avoid using abbreviations or chemical formulas.[2]

  • The approximate concentration and quantity of the waste.

  • The date when waste was first added to the container (accumulation start date).[2]

  • The principal investigator's name and laboratory location.[2]

• Storage: Keep waste containers securely closed except when adding waste.[5] Store the containers in a designated and properly ventilated Satellite Accumulation Area (SAA) within the laboratory.[6] The SAA should be inspected weekly for any signs of leakage.[7]

Step 4: Scheduling a Waste Pickup

Contact your institution's EHS department to schedule a pickup for your hazardous waste.[6] Provide them with all the necessary information about the waste, as detailed on the container label. Do not attempt to transport the chemical waste yourself.

Disposal Workflow for ARD-266

The following diagram illustrates the logical workflow for the proper disposal of ARD-266.

Caption: A flowchart outlining the procedural steps for the safe disposal of ARD-266.

By adhering to these procedures, researchers can effectively mitigate the risks associated with the handling and disposal of potent research compounds like ARD-266, ensuring a safe laboratory environment and safeguarding our ecosystem. Always prioritize consulting your institution's specific guidelines and the manufacturer's Safety Data Sheet.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. benchchem.com [benchchem.com]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Personal protective equipment for handling ARD-266

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for ARD-266, a potent research chemical. As a preferred source for laboratory safety and chemical handling information, this guide aims to build deep trust by providing value beyond the product itself. The following procedures are based on available safety data and established best practices for handling novel, potent compounds.

Immediate Safety and Hazard Information

ARD-266 is a highly potent and VHL E3 ligase-based androgen receptor (AR) PROTAC (Proteolysis Targeting Chimera) degrader, identified with CAS number 2666951-70-6.[1] Although comprehensive toxicological data is not fully available, the compound is classified as harmful.[2]

Hazard Summary:

Hazard Classification	Description
Acute Oral Toxicity	Harmful if swallowed.[2]
Acute Dermal Toxicity	Harmful in contact with skin.[2]
Acute Inhalation Toxicity	Harmful if inhaled.[2]
Skin Corrosion/Irritation	Causes skin irritation.
Eye Damage/Irritation	Causes serious eye irritation.

Note: The acute and chronic toxicity of this substance are not fully known. Handle with extreme caution.[2]

Personal Protective Equipment (PPE)

Due to the hazardous nature of ARD-266 and the limited toxicological data, a stringent PPE protocol is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling ARD-266

Protection Type	Minimum Requirement	Rationale
Respiratory	NIOSH-approved respirator with appropriate cartridges (e.g., P100)	To prevent inhalation of fine powder or aerosols, which is a known route of harmful exposure.[2]
Hand	Chemical-resistant gloves (e.g., Nitrile). Double-gloving is recommended.	To prevent skin contact, a known route of harmful exposure.[2]
Eye/Face	ANSI-approved safety goggles and a face shield.	To protect against splashes and fine dust, preventing serious eye irritation.
Body	Chemical-resistant lab coat, fully buttoned, with tight cuffs. Consider a disposable suit for larger quantities.	To protect skin from accidental contact.

Operational and Handling Plan

A systematic approach is essential when working with ARD-266 to minimize exposure risk.

Experimental Workflow

The following diagram outlines the standard procedure for handling ARD-266 from preparation to disposal.

Caption: Standard operational workflow for handling ARD-266.

Storage and Stability

Proper storage is critical to maintain the integrity of ARD-266.

Table 2: Storage and Handling Conditions

Parameter	Condition	Notes
Short-term Storage	0 - 4°C for days to weeks.[1]	Keep in a dry, dark place.[1]
Long-term Storage	-20°C for months to years.[1]	Shipped under ambient temperature as a non-hazardous chemical for short durations.[1]
Stock Solution	Store at -20°C for up to 1 year, or -80°C for up to 2 years.	Based on supplier recommendations.
Handling Environment	All handling of solid and stock solutions should be performed in a certified chemical fume hood.	To mitigate inhalation risk.

Mechanism of Action: Signaling Pathway

ARD-266 functions as a PROTAC, a bifunctional molecule that induces the degradation of a target protein. It forms a ternary complex with the Androgen Receptor (AR) and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase. This proximity leads to the ubiquitination of AR, marking it for degradation by the proteasome.

Caption: ARD-266 mediated degradation of the Androgen Receptor.

Experimental Protocol: AR Degradation Assay

While a specific, detailed protocol from a peer-reviewed publication is not available, the following represents a generalized procedure for assessing the AR-degrading activity of ARD-266 in prostate cancer cell lines (e.g., LNCaP, VCaP).

Table 3: Generalized Protocol for AR Degradation Assay

Step	Procedure	Details & Considerations
1. Cell Culture	Plate AR-positive prostate cancer cells at an appropriate density in multi-well plates and allow them to adhere overnight.	Cell density should be optimized for linear growth and to avoid confluence at the end of the experiment.
2. Compound Preparation	Prepare a stock solution of ARD-266 in DMSO. Further dilute to desired final concentrations in cell culture medium.	It is recommended to prepare a high-concentration stock to minimize the final DMSO percentage in the culture (typically <0.1%).
3. Treatment	Treat cells with varying concentrations of ARD-266 (e.g., 0.1 nM to 100 nM). Include a vehicle control (DMSO).	A dose-response and time-course experiment is recommended to determine DC50 (concentration for 50% degradation).
4. Incubation	Incubate cells for a specified time (e.g., 6, 12, 24 hours).	Incubation time will depend on the kinetics of AR degradation.
5. Cell Lysis	Wash cells with cold PBS and lyse with an appropriate lysis buffer containing protease inhibitors.	Protease inhibitors are crucial to prevent non-specific protein degradation after lysis.
6. Protein Quantification	Determine the total protein concentration of each lysate using a standard method (e.g., BCA assay).	This is necessary for equal protein loading in the subsequent step.
7. Western Blot Analysis	Separate equal amounts of protein by SDS-PAGE, transfer to a membrane, and probe with primary antibodies against AR and a loading control (e.g., GAPDH, β-actin).	The loading control ensures that any observed decrease in AR levels is due to specific degradation and not unequal sample loading.

Disposal Plan

All materials contaminated with ARD-266 must be treated as hazardous waste.

Disposal Workflow

Caption: Decision process for ARD-266 waste management.

Disposal Procedures:

• Solid Waste: Contaminated PPE (gloves, disposable coats), weigh paper, and plasticware should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and contaminated media should be collected in a labeled, sealed, and appropriate hazardous liquid waste container. Do not discharge into rivers and drains.[2]

• Final Disposal: All waste must be disposed of through an approved and licensed hazardous waste disposal specialist, in accordance with local, state, and federal regulations.[2]

References

• 1. ARD-266 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. medchemexpress.com [medchemexpress.com]